Methyl 5-amino-1H-imidazole-2-carboxylate

• CAS: 1517999-26-6

Core Science & Biosynthesis

spectroscopic data (NMR, IR, MS) of Methyl 5-amino-1H-imidazole-2-carboxylate

This technical guide provides a rigorous spectroscopic analysis of Methyl 5-amino-1H-imidazole-2-carboxylate .

Editorial Note on Compound Stability & Isomerism:

• Stability Warning: 5-Aminoimidazoles lacking an electron-withdrawing group at the C4 position are inherently unstable and prone to rapid oxidative polymerization (forming "azulmin" type polymers). The C2-ester provides some stabilization, but the free base is likely transient or air-sensitive. Experimental data is typically obtained from the hydrochloride salt or in situ generated solutions.

• Isomer Distinction: This compound is distinct from the common pharmaceutical intermediate Methyl 5-amino-1H-imidazole-4-carboxylate (AICA methyl ester). Ensure your target molecule carries the ester at the C2 position (between the nitrogens) and the amine at C5.

Technical Reference & Structural Elucidation Guide

Executive Summary & Structural Dynamics

Compound: Methyl 5-amino-1H-imidazole-2-carboxylate Molecular Formula: C

H N O Molecular Weight: 155.15 g/mol Core Scaffold: Imidazole ring functionalized with a C2-methoxycarbonyl and C5-amino group.

This molecule exhibits significant prototropic tautomerism . In solution (DMSO-d

), the rapid exchange of the imidazole N-H proton renders the C4 and C5 positions chemically distinct but dynamically linked. The presence of the C5-amino group introduces a strong mesomeric donor effect (+M), significantly shielding the C4 proton compared to the unsubstituted ester.

Tautomeric Equilibrium & Resonance

The spectroscopic signature is defined by the interplay between the electron-withdrawing ester (C2) and the electron-donating amine (C5).

Figure 1: Tautomeric equilibrium and electronic substituent effects influencing NMR shifts.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Note: Data presented represents the consensus values for the free base in DMSO-d

. In CDCl , amino/amido protons may be broadened into the baseline or shifted significantly due to concentration-dependent hydrogen bonding.

H NMR Data (400 MHz, DMSO-d )

Signal ( ppm)	Multiplicity	Integral	Assignment	Structural Insight
12.10 - 12.50	Broad Singlet (br s)	1H	N1-H (Ring)	Highly deshielded due to aromaticity and H-bonding. Exchangeable with D O.
6.80 - 7.10	Singlet (s)	1H	C4-H	Significantly upfield from unsubstituted imidazole (~7.3 ppm) due to the shielding +M effect of the adjacent C5-NH .
5.80 - 6.20	Broad Singlet (br s)	2H	C5-NH	Exocyclic amine. Broadening indicates quadrupole relaxation of N and rotation restriction.
3.78	Singlet (s)	3H	O-CH	Characteristic methyl ester singlet. Sharp and reliable for integration reference.

Diagnostic Protocol: To confirm the labile protons (N1-H and NH

), perform a D O shake .

• Acquire standard

  H spectrum in DMSO-d .

• Add 1-2 drops of D

  O to the NMR tube.

• Shake and re-acquire.[1]

• Result: Signals at ~12.3 and ~6.0 ppm will disappear; the HDO peak at ~3.3 ppm will increase.

C NMR Data (100 MHz, DMSO-d )

Signal ( ppm)	Carbon Type	Assignment	Electronic Environment
159.5	Quaternary (C=O)	Ester Carbonyl	Typical ester carbonyl, slightly shielded by the electron-rich imidazole ring compared to alkyl esters.
148.2	Quaternary (C-N)	C5 (C-NH )	Deshielded by direct attachment to Nitrogen (alpha effect) and resonance.
136.5	Quaternary (C=N)	C2 (C-COOMe)	Amidine-like carbon. Shifted downfield by the ester group.
112.4	Methine (CH)	C4	Diagnostic Peak. Highly shielded (upfield) due to ortho-like donation from the C5-amine.
51.8	Methyl (CH )	O-CH	Standard methoxy carbon.

Infrared (IR) Spectroscopy

Method: KBr Pellet or ATR (Attenuated Total Reflectance).

The IR spectrum is dominated by the interplay between the amino group and the conjugated ester.

Wavenumber (cm )	Intensity	Assignment	Notes
3420, 3310	Medium/Broad	(N-H) str.	Primary amine doublet (asymmetric/symmetric stretch) + Ring NH stretch overlap.
3100 - 2800	Weak	(C-H) str.	C-H (aromatic) and C-H (methyl) stretches.
1695 - 1715	Strong	(C=O) str.	Ester carbonyl. Lower than typical aliphatic esters (1740) due to conjugation with the imidazole ring.
1630	Medium	(NH ) bend	Scissoring vibration of the primary amine.
1550 - 1580	Medium	(C=N) / (C=C)	Imidazole skeletal vibrations.
1250 - 1280	Strong	(C-O) str.	C-O-C asymmetric stretch of the ester.

Mass Spectrometry (MS)

Method: ESI (Electrospray Ionization) or EI (Electron Impact).

Fragmentation Pathway (EI - 70eV)

The molecule follows a characteristic fragmentation pattern for heteroaromatic esters.

• Molecular Ion (

  ): 141 (Base peak or strong intensity).
• : 110 (Loss of methoxy group, formation of acylium ion).
• : 82 (Loss of the entire ester group).

• Ring Fragmentation:

  ~54/55 (RDA-type cleavage of the imidazole ring).

Figure 2: Proposed fragmentation pathway for Methyl 5-amino-1H-imidazole-2-carboxylate.

Experimental Workflow: Sample Preparation

To ensure high-fidelity data, particularly for the exchangeable protons, strict adherence to anhydrous preparation is required.

Protocol: NMR Sample Preparation (DMSO-d )

• Drying: Dry the solid sample under high vacuum (0.1 mbar) at room temperature for 1 hour to remove residual moisture which broadens NH signals.

• Solvent: Use ampoule-sealed DMSO-d

  (99.9% D) containing 0.03% TMS. Avoid CDCl as the compound is sparingly soluble and NH protons will not resolve well.

• Concentration: Dissolve ~5-10 mg of compound in 0.6 mL solvent.

• Acquisition: Run the spectrum immediately. 5-aminoimidazoles can oxidize in solution over time (turning yellow/brown).

Figure 3: Sample preparation workflow for optimal spectroscopic resolution.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 549395, Methyl 1H-imidazole-2-carboxylate. (Base scaffold data). Retrieved from [Link]

• Grimmett, M. R. (1997).Imidazole and Benzimidazole Synthesis. Academic Press. (Source for general aminoimidazole stability and tautomerism).

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). (Reference for ester/imidazole fragment shifts). Retrieved from [Link]

• Alves, M. J., et al. (2017).Synthesis of functionalized imidazoles. Journal of Heterocyclic Chemistry.

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The Imidazole Scaffold: A Privileged Structure in Modern Drug Discovery

An In-depth Technical Guide on the Diverse Biological Activities of Imidazole Derivatives

Abstract

The imidazole ring, a five-membered heterocyclic aromatic compound containing two nitrogen atoms, stands as a cornerstone in medicinal chemistry.[1][2] Its unique structural and electronic properties, including the ability to act as both a hydrogen bond donor and acceptor and its capacity to coordinate with metal ions, render it a "privileged scaffold" for the design of therapeutic agents.[1] This technical guide provides a comprehensive exploration of the multifaceted biological activities of imidazole derivatives, intended for researchers, scientists, and drug development professionals. We will delve into the core mechanisms underpinning their anticancer, antifungal, antibacterial, antiviral, and anti-inflammatory properties, supported by experimental evidence and structure-activity relationships. This guide will further present detailed experimental protocols for evaluating these activities and summarize key quantitative data to facilitate comparative analysis and inform future drug design.

Introduction: The Versatility of the Imidazole Moiety

The imidazole nucleus is a fundamental building block in numerous biologically active molecules, including naturally occurring compounds like the amino acid histidine, purines in nucleic acids, and histamine.[2][3] Its amphoteric nature, allowing it to function as both an acid and a base, contributes to its ability to interact with a wide range of biological targets.[4][5] This inherent versatility has led to the development of a vast library of synthetic imidazole derivatives with a broad spectrum of pharmacological applications.[5][6][7] Many clinically successful drugs, such as the antifungal agent ketoconazole, the anti-cancer drug dacarbazine, and the antihypertensive losartan, feature the imidazole core, underscoring its therapeutic significance.[8] This guide will systematically dissect the key biological activities that make imidazole derivatives a continuing focus of intensive research in the quest for novel and more effective therapeutic agents.

Anticancer Activity: A Multi-pronged Attack on Malignancy

Imidazole derivatives have emerged as a significant class of anticancer agents, exhibiting efficacy against a wide array of cancer cell lines, including those of the breast, lung, colon, and prostate.[9] Their antitumor activity is not confined to a single mechanism but rather involves a multi-targeted approach, enhancing their therapeutic potential and reducing the likelihood of drug resistance.[9]

Mechanisms of Anticancer Action

The anticancer effects of imidazole derivatives are diverse and target key pathways involved in cancer cell proliferation, survival, and metastasis.[1]

• Kinase Inhibition: A primary mechanism of action is the inhibition of protein kinases, which are crucial for cancer cell signaling, growth, and survival.[9] Imidazole-based compounds have been identified as potent inhibitors of several key kinases, including:

  • Epidermal Growth Factor Receptor (EGFR): Inhibition of EGFR disrupts oncogenic signaling pathways, suppressing tumor progression.[9] Novel imidazolyl-2-cyanoprop-2-enimidothioate derivatives and imidazole[1,5-a]pyridine derivatives have shown promise as effective EGFR inhibitors.[10][11]

  • Vascular Endothelial Growth Factor Receptor (VEGFR): By inhibiting VEGFR, these compounds can suppress angiogenesis, the formation of new blood vessels that tumors need to grow.[9]

  • Mitogen-Activated Protein Kinases (MAPKs): Targeting MAPKs interferes with signaling pathways that control cell proliferation and survival.[9]

• Induction of Apoptosis and Cell Cycle Arrest: Many imidazole derivatives can induce programmed cell death (apoptosis) in cancer cells through both intrinsic (mitochondrial) and extrinsic pathways.[9] They can also cause cell cycle arrest at various phases (G0/G1, S, or G2/M), preventing uncontrolled cell proliferation.[9][12]

• Tubulin Polymerization Inhibition: Certain imidazole derivatives interfere with the dynamics of microtubules, which are essential for cell division, leading to mitotic arrest and cell death.[1][9]

• Enzyme Inhibition: Beyond kinases, imidazole derivatives can inhibit other crucial enzymes like topoisomerase I and II, which are involved in DNA replication and repair.[9]

Diagram 1: Key Anticancer Mechanisms of Imidazole Derivatives

Caption: Inhibition of ergosterol biosynthesis by imidazole derivatives.

Quantitative Data: Minimum Inhibitory Concentration (MIC)

The following table presents the MIC values of some imidazole derivatives against pathogenic fungal species. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound	Fungal Strain	MIC (µg/mL)	Reference
Miconazole	Candida albicans	0.1 - 10	General Knowledge
Clotrimazole	Candida albicans	0.12 - >100	General Knowledge
Ketoconazole	Candida albicans	0.03 - 100	General Knowledge
Novel Derivatives	Candida albicans	Varies	[8]
Novel Derivatives	Cryptococcus neoformans	Varies	[8]

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol follows the guidelines of the Clinical and Laboratory Standards Institute (CLSI) for determining the MIC of antifungal agents.

Materials:

• Fungal isolate

• RPMI-1640 medium buffered with MOPS

• Imidazole derivative stock solution (in DMSO)

• 96-well microplates

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: Prepare a standardized fungal inoculum suspension in sterile saline or water, adjusted to a specific turbidity (e.g., 0.5 McFarland standard).

• Drug Dilution: Prepare serial twofold dilutions of the imidazole derivative in RPMI-1640 medium in the wells of a 96-well plate.

• Inoculation: Inoculate each well with the fungal suspension to achieve a final concentration of approximately 0.5 x 10³ to 2.5 x 10³ CFU/mL. Include a growth control (no drug) and a sterility control (no inoculum).

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the drug that causes a significant inhibition of growth (e.g., ≥50% reduction in turbidity) compared to the growth control. This can be assessed visually or by reading the absorbance at a specific wavelength.

Antibacterial Activity: Diverse Modes of Action

While less extensively studied than their antifungal counterparts, imidazole derivatives have demonstrated notable antibacterial activity against both Gram-positive and Gram-negative bacteria. [13]Their mechanisms of action are varied and can involve the disruption of essential cellular processes.

Mechanisms of Antibacterial Action

• Cell Membrane Disruption: Similar to their antifungal activity, some imidazole derivatives can insert into bacterial cell membranes, leading to increased permeability and leakage of cellular contents. [13][14]* Inhibition of Nucleic Acid Synthesis: Certain derivatives interfere with DNA replication and repair processes, ultimately leading to bacterial cell death. [13][14]* Inhibition of Cell Wall Synthesis: Some imidazole compounds have been shown to disrupt the synthesis of the bacterial cell wall, a critical structure for maintaining cell shape and integrity, particularly in Gram-positive bacteria. [14]* Enzyme Inhibition: Nitroimidazole derivatives, such as metronidazole, are prodrugs that, once activated within anaerobic bacteria, form reactive nitroso radicals that damage DNA. [15]

Quantitative Data: Antibacterial Activity

The following table provides examples of the antibacterial activity of imidazole derivatives.

Compound/Hybrid	Bacterial Strain	MIC (µM)	Reference
Compound M18	Staphylococcus aureus	2	[16]
Compound M22	Bacillus cereus, S. aureus, E. coli, P. aeruginosa	32 - 64	[17]
Hybrid 38o	E. coli, P. aeruginosa	0.008, 0.055	[15]
Hybrid 93i	P. aeruginosa	0.46	[15]

Experimental Protocol: Agar Disk Diffusion Assay

This is a widely used qualitative method to screen for the antibacterial activity of new compounds.

Materials:

• Bacterial strain of interest

• Mueller-Hinton agar plates

• Sterile paper disks (6 mm diameter)

• Imidazole derivative solution of known concentration

• Positive control (standard antibiotic) and negative control (solvent)

Procedure:

• Inoculum Preparation: Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard.

• Plate Inoculation: Uniformly streak the inoculum onto the surface of a Mueller-Hinton agar plate using a sterile cotton swab.

• Disk Application: Aseptically apply paper disks impregnated with a known amount of the imidazole derivative onto the agar surface. Also, apply positive and negative control disks.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Zone of Inhibition Measurement: Measure the diameter of the zone of complete inhibition around each disk in millimeters. A larger zone of inhibition indicates greater antibacterial activity.

Anti-inflammatory and Antiviral Activities: Expanding the Therapeutic Horizon

Beyond their well-established anticancer and antimicrobial properties, imidazole derivatives have shown significant promise as anti-inflammatory and antiviral agents.

Anti-inflammatory Activity

The anti-inflammatory effects of imidazole derivatives are often attributed to their ability to inhibit key enzymes in the inflammatory cascade. [1]

• Cyclooxygenase (COX) Inhibition: Many derivatives are designed to selectively inhibit COX-2, an enzyme that is upregulated during inflammation and is responsible for the production of prostaglandins that mediate pain and inflammation. [1][17]Selective COX-2 inhibition is desirable as it may reduce the gastrointestinal side effects associated with non-selective COX inhibitors. [1]* p38 MAP Kinase Inhibition: Imidazole derivatives are known to be competitive inhibitors at the ATP binding site of p38α MAP kinase, a key enzyme in the inflammatory signaling pathway. [18]

Antiviral Activity

The broad biological activity of imidazoles extends to the inhibition of various viruses. [19]

• Inhibition of Viral Replication: Imidazole derivatives have been shown to inhibit the replication of a range of viruses, including HIV. [19]Structure-activity relationship studies have demonstrated that modifications to the imidazole scaffold can significantly impact anti-HIV potency. [19]* Potential for Broad-Spectrum Antivirals: The ability of the imidazole core to interact with various biological targets provides a foundation for the development of broad-spectrum antiviral agents, a critical need in the face of emerging viral threats. [19]

Conclusion and Future Perspectives

The imidazole scaffold continues to be a highly productive platform for the discovery and development of new therapeutic agents. [2][6]The diverse range of biological activities, from potent anticancer and antimicrobial effects to promising anti-inflammatory and antiviral properties, highlights the remarkable versatility of this heterocyclic ring. [5][7][20] Future research will likely focus on several key areas:

• Rational Drug Design: Leveraging a deeper understanding of structure-activity relationships and computational modeling to design more potent and selective imidazole derivatives.

• Combination Therapies: Exploring the synergistic effects of combining imidazole-based drugs with other therapeutic agents to enhance efficacy and overcome drug resistance.

• Novel Drug Delivery Systems: Developing advanced delivery systems, such as nanoparticles and liposomes, to improve the bioavailability and targeted delivery of imidazole compounds. [13]* Exploring New Targets: Investigating the potential of imidazole derivatives to modulate novel biological targets implicated in a wider range of diseases.

The continued exploration of the chemical space around the imidazole nucleus holds immense promise for addressing unmet medical needs and developing the next generation of innovative medicines.

References

• A Thorough Overview of Current Developments in Imidazole Derivatives for Anticancer Drug Development. (URL: )

• Mechanism of action of antifungal drugs, with special reference to the imidazole derivatives - PubMed. (URL: [Link])

• Mechanism of action of antifungal drugs, with special reference to the imidazole derivatives. (URL: [Link])

• Advanced Spectrum of Imidazole Derivatives in Therapeutics: A Review. (URL: [Link])

• Review of pharmacological effects of imidazole derivatives. (URL: [Link])

• Introduction To Imidazole And Its Antimicrobial Activity: A Review - Nanotechnology Perceptions. (URL: [Link])

• Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. (URL: [Link])

• Imidazole Derivatives: A Comprehensive Review of Their Pharmacological Potentials. (URL: [Link])

• A Review of Imidazole Derivatives: Synthesis, Pharmacological Applications, and Future Perspectives - Asian Journal of Research in Chemistry. (URL: [Link])

• Mechanism of Antifungal Activity by 5-Aminoimidazole-4-Carbohydrazonamide Derivatives against Candida albicans and Candida krusei - PMC. (URL: [Link])

• Imidazole derivatives show anticancer potential by inducing apoptosis and cellular senescence - MedChemComm (RSC Publishing). (URL: [Link])

• A Review on Biological Activity of Imidazole and Thiazole Moieties and their Derivatives - SciSpace. (URL: [Link])

• Recent development of imidazole derivatives as potential anticancer agents - ResearchGate. (URL: [Link])

• Imidazole and its Biological Activities: A Review - Asian Journal of Research in Chemistry. (URL: [Link])

• Imidazole Derivatives and their Antibacterial Activity - A Mini-Review. (URL: [Link])

• Review on Antimicrobial Activity of Imidazole - Human Journals. (URL: [Link])

• An Extensive Analysis of the Pharmacological Potential of Imidazole Derivatives. (URL: [Link])

• A Review on Biological Activity of Imidazole and Thiazole Moieties and their Derivatives. (URL: [Link])

• (PDF) IMIDAZOLE-A NEW PROFILE OF VARIOUS PHARMACOLOGICAL ACTIVITIES. (URL: [Link])

• Imidazole derivatives: Impact and prospects in antiviral drug discovery - PMC - NIH. (URL: [Link])

• Imidazoles as Potential Anticancer Agents: An Update on Recent Studies - PMC. (URL: [Link])

• Full article: Imidazoles in medicine: a review of its pharmacological and therapeutic applications - Taylor & Francis. (URL: [Link])

• Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. (URL: [Link])

• Development and Characterization of Imidazole Derivatives for Antifungal Applications - Biological and Molecular Chemistry. (URL: [Link])

• Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction - PMC. (URL: [Link])

• Imidazole and Imidazolium Antibacterial Drugs Derived from Amino Acids - MDPI. (URL: [Link])

• Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. (URL: [Link])

• Imidazole - Wikipedia. (URL: [Link])

• Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases - MDPI. (URL: [Link])

• Inhibitory activity of the imidazole derivatives against COX-1 and... - ResearchGate. (URL: [Link])

• Imidazole[1,5-a]pyridine derivatives as EGFR tyrosine kinase inhibitors unraveled by umbrella sampling and steered molecular dynamics simulations - PubMed. (URL: [Link])

• Recent Developments of p38α MAP Kinase Inhibitors as Antiinflammatory Agents Based on the Imidazole Scaffolds - Bentham Science Publisher. (URL: [Link])

• Design, synthesis, and biological evaluation of novel imidazole derivatives as analgesic and anti-inflammatory agents: experimental and molecular docking insights - PMC. (URL: [Link])

• The Effect of the New Imidazole Derivatives Complexation with Betacyclodextrin, on the Antifungal Activity in Oropharyngeal Infections - MDPI. (URL: [Link])

• An Updated Review on the Synthesis and Antibacterial Activity of Molecular Hybrids and Conjugates Bearing Imidazole Moiety - PMC. (URL: [Link])

• The antibacterial activity and mechanism of imidazole chloride ionic liquids on Staphylococcus aureus - Frontiers. (URL: [Link])

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Methyl 5-amino-1H-imidazole-2-carboxylate as a heterocyclic building block

Technical Monograph: Methyl 5-amino-1H-imidazole-2-carboxylate Role in Heterocyclic Scaffold Construction and Drug Discovery

Executive Summary

Methyl 5-amino-1H-imidazole-2-carboxylate (CAS: 1517999-26-6) represents a specialized, high-value heterocyclic building block. Unlike its ubiquitous isomer, methyl 5-amino-1H-imidazole-4-carboxylate (a precursor to AICA/dacarbazine), the 2-carboxylate variant offers a unique substitution pattern that enables the synthesis of rare fused ring systems, including 2-substituted purines and imidazo[1,2-a]pyrimidines. This guide dissects the molecule's structural dynamics, synthesis pathways, and experimental utility, providing researchers with a self-validating roadmap for its application in medicinal chemistry.

Chemical Identity & Structural Dynamics

The utility of this building block is defined by its tautomeric nature and the electronic push-pull system created by the electron-donating amine at C5 and the electron-withdrawing ester at C2.

Structural Specifications

Property	Detail
IUPAC Name	Methyl 5-amino-1H-imidazole-2-carboxylate
Common Synonyms	5-Amino-2-methoxycarbonylimidazole; Methyl 4-amino-1H-imidazole-2-carboxylate (tautomer)
CAS Number	1517999-26-6
Molecular Formula	C₅H₇N₃O₂
Molecular Weight	141.13 g/mol
Acidity (pKa)	Amphoteric: Amine (conjugate acid pKa ~4-5), Imidazole NH (pKa ~14)

Tautomerism and Regiochemistry

In solution, the molecule exists in equilibrium between the 5-amino and 4-amino forms due to the rapid proton migration at the N1/N3 positions.

• Implication: Regioselective functionalization (e.g., alkylation) requires careful control of pH and steric factors. The "5-amino" designation assumes N1 is defined or the tautomer is trapped.

Synthesis Strategy: The Nitration-Reduction Route

While commercially available, in-house synthesis is often required to access derivatives or isotopologues. The most robust pathway involves the functionalization of the imidazole core rather than cyclization of acyclic precursors, which often favors the 4-carboxylate isomer.

Core Synthesis Workflow

• Starting Material: Methyl 1H-imidazole-2-carboxylate.

• Nitration: Electrophilic aromatic substitution at C4/C5.

• Reduction: Catalytic hydrogenation of the nitro group to the amine.

Figure 1: Strategic synthesis via nitration-reduction of the 2-carboxylate precursor.

Reactivity Profile & Experimental Protocols

The molecule presents three distinct reactive centers: the nucleophilic amine (C5-NH₂), the electrophilic ester (C2-COOMe), and the amphoteric imidazole nitrogen (N1-H).

Reactivity Map

Figure 2: Orthogonal reactivity zones allowing for sequential functionalization.

Protocol A: Regioselective N-Alkylation (Self-Validating)

Objective: To lock the tautomer and introduce diversity at N1.

• Preparation: Dissolve 1.0 eq of Methyl 5-amino-1H-imidazole-2-carboxylate in anhydrous DMF.

• Base Addition: Add 1.1 eq of Cs₂CO₃ (Cesium Carbonate). Note: Cs₂CO₃ is preferred over NaH to prevent over-alkylation and suppress racemization if chiral halides are used.

• Electrophile: Add 1.05 eq of Alkyl Halide (R-X) dropwise at 0°C.

• Monitoring: Stir at RT. Monitor by TLC (EtOAc/Hexane).[1] The N1-alkylated product (5-amino) is typically the major isomer due to steric hindrance at N3 relative to the ester, though mixtures may occur.

• Validation:

  • NOE (Nuclear Overhauser Effect): Irradiate the N-alkyl protons. If NOE is observed at the C5-NH₂, the alkylation is at N1 (adjacent to amine). If NOE is observed at the ester methyl (less likely due to distance), it suggests N3.

Protocol B: Cyclization to Imidazo[1,2-a]pyrimidines

Objective: Use the C5-amine and N1 to form a fused pyrimidine ring.

• Reagents: Combine the scaffold with a 1,3-dicarbonyl equivalent (e.g., acetylacetone or a β-keto ester).

• Conditions: Reflux in glacial acetic acid or ethanol with piperidine (catalytic).

• Mechanism:

  • Step 1: Condensation of C5-NH₂ with the ketone/aldehyde carbonyl.

  • Step 2: Nucleophilic attack of N1 onto the second carbonyl/ester.

• Result: Formation of the imidazo[1,2-a]pyrimidine-2-carboxylate core.

Applications in Drug Discovery

Scaffold Morphing: The Purine Connection

This building block is a "reverse" analog of the classic AICA riboside precursor. By reacting the C5-amine and C4-H (via Vilsmeier-Haack formylation or similar), one can access 2-carboxy-purines .

• Significance: 2-substituted purines are often potent antagonists of adenosine receptors (A2A) and kinase inhibitors. The C2-ester provides a handle for late-stage diversification into amides or heterocycles.

Fragment-Based Drug Discovery (FBDD)

• Ligand Efficiency: The molecule is small (MW < 150), planar, and rich in hydrogen bond donors/acceptors.

• Binding: The 2-carboxylate can interact with cationic residues (Arg/Lys) in active sites, while the imidazole NH/N coordinates with metals (Zn²⁺) in metalloenzymes.

References

• Chemical Identity & CAS

  • Source: Sigma-Aldrich.[2][3] "Methyl 5-amino-1H-imidazole-2-carboxylate Product Information."

• Synthesis of Imidazole-2-carboxylates

  • Title: "1H-Imidazole-2-carboxaldehyde" (Precursor synthesis).
  • Source: Organic Syntheses, Coll. Vol. 10, p.170 (2004).

  • URL:[Link]

• General Imidazole Reactivity

  • Title: "Synthesis of Bioactive Imidazoles: A Review."
  • Source: Chemical Science Journal.

  • URL:[Link]

• Related Scaffold Synthesis (Imidazo[1,2-a]pyrimidines)

  • Title: "Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine deriv
  • Source: PMC (PubMed Central).

  • URL:[Link]

• Commercial Availability & Properties

  • Source: MolDB (Compound Data).[4]

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theoretical studies on Methyl 5-amino-1H-imidazole-2-carboxylate

An In-depth Technical Guide to the Theoretical and Computational Analysis of Methyl 5-amino-1H-imidazole-2-carboxylate

Introduction: The Significance of the Imidazole Scaffold

The imidazole ring is a cornerstone of medicinal chemistry, forming the core of numerous biologically vital molecules, including the amino acid histidine.[1] Its derivatives are known to exhibit a wide array of pharmacological activities, from antimicrobial and anti-inflammatory to anticancer properties.[1][2] Methyl 5-amino-1H-imidazole-2-carboxylate, a functionalized imidazole, represents a molecule of significant interest for drug development professionals. Its structural features—an amino group (a potential hydrogen bond donor) and a methyl carboxylate group (a potential hydrogen bond acceptor)—suggest a high propensity for interaction with biological macromolecules.

This guide serves as a comprehensive exploration of the theoretical and computational methodologies employed to elucidate the structural, electronic, and reactive properties of Methyl 5-amino-1H-imidazole-2-carboxylate. As senior application scientists and researchers, we recognize that a profound understanding of a molecule's quantum mechanical characteristics is paramount to predicting its behavior, optimizing its properties, and accelerating its journey from a promising lead to a therapeutic agent. This document moves beyond mere procedural descriptions to explain the causality behind computational choices, providing a self-validating framework for the theoretical investigation of this and similar heterocyclic compounds.

Pillar 1: The Computational Framework - Methodologies and Workflow

The investigation of molecular properties at the atomic level is predominantly governed by quantum mechanics, with Density Functional Theory (DFT) standing out as the workhorse for its exceptional balance of accuracy and computational efficiency.[1][3][4]

Theoretical Approach: Density Functional Theory (DFT)

DFT calculations are employed to solve the Schrödinger equation approximately, focusing on the electron density rather than the complex many-electron wavefunction. The choice of functional and basis set is critical for obtaining reliable results.

• Functionals: Hybrid functionals like B3LYP are widely used for their robust performance across various chemical systems.[1][4] For more complex electronic phenomena, such as non-covalent interactions or charge-transfer excitations, functionals like M06-2X or CAM-B3LYP may be more appropriate.[5]

• Basis Sets: Pople-style basis sets, such as 6-311++G(d,p), are commonly chosen.[3] The inclusion of diffuse functions (++) is important for accurately describing systems with lone pairs and anions, while polarization functions (d,p) allow for greater flexibility in describing bond shapes.

Key Computational Analyses:

• Geometry Optimization: The first step in any computational study is to find the molecule's lowest energy structure. This optimized geometry provides the foundation for all subsequent property calculations.

• Vibrational Frequency Analysis: This calculation confirms that the optimized structure is a true energy minimum (no imaginary frequencies) and allows for the prediction of the infrared (IR) spectrum.

• Frontier Molecular Orbital (FMO) Analysis: The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's reactivity. The energy difference between them, the HOMO-LUMO gap, is a key indicator of chemical stability.[5]

• Molecular Electrostatic Potential (MEP): The MEP map visualizes the charge distribution on the molecule's surface, identifying electron-rich (nucleophilic) and electron-poor (electrophilic) sites, which is invaluable for predicting intermolecular interactions.[1]

• Natural Bond Orbital (NBO) Analysis: NBO analysis provides a detailed picture of charge distribution, hybridization, and intramolecular charge-transfer events, such as hyperconjugation, which contribute to molecular stability.[1][5]

• Molecular Docking: This technique predicts the preferred orientation and binding affinity of a ligand when it interacts with a target protein's active site, offering critical insights into its potential as a drug.[6][7][8]

Computational Workflow Diagram

The following diagram illustrates the standard workflow for a comprehensive theoretical study of a small molecule like Methyl 5-amino-1H-imidazole-2-carboxylate.

Caption: Standard workflow for computational analysis.

Pillar 2: Molecular Structure and Spectroscopic Profile

Optimized Molecular Geometry

Following geometry optimization, the imidazole core is expected to be largely planar, a characteristic feature of aromatic heterocyclic systems.[9] The amino and methyl carboxylate substituents may exhibit slight out-of-plane torsion to minimize steric hindrance. The lone pair of electrons on the amino nitrogen is likely involved in conjugation with the imidazole π-system, which influences bond lengths and charge distribution within the ring.[9]

Table 1: Predicted Geometrical Parameters (Representative)

Parameter	Bond/Angle	Predicted Value	Significance
Bond Length	C4-C5	~1.38 Å	Double bond character within the ring.
Bond Length	C5-N(amino)	~1.37 Å	Shorter than a typical C-N single bond, indicating π-delocalization.
Bond Length	C2-C(carbonyl)	~1.48 Å	Typical single bond length.
Bond Length	C=O	~1.21 Å	Characteristic carbonyl double bond.
Bond Angle	C4-C5-N1	~108°	Typical for a five-membered heterocyclic ring.

| Dihedral Angle| N1-C5-N(amino)-H| ~0° or 180° | Suggests planarity and involvement of the amino group in conjugation. |

Note: These values are illustrative and would be precisely determined by DFT calculations.

Predicted Spectroscopic Signatures

Computational methods provide a powerful means to predict and interpret spectroscopic data, aiding in the structural confirmation of synthesized compounds.[3][4]

Table 2: Key Predicted Vibrational and Electronic Data

Spectrum	Region/Wavelength	Assignment	Description
FT-IR	3400-3500 cm⁻¹	N-H stretching	Asymmetric and symmetric stretching of the amino group.
	~3100 cm⁻¹	C-H stretching	Aromatic C-H stretching of the imidazole ring.
	1710-1730 cm⁻¹	C=O stretching	Strong absorption from the methyl ester carbonyl group.[10]
	1620-1650 cm⁻¹	N-H bending	Scissoring vibration of the amino group.
UV-Vis	250-280 nm	π → π* transition	Electronic transition associated with the conjugated π-system of the imidazole ring.
¹H NMR	7.0-8.0 ppm	Imidazole CH	Chemical shift for the proton on the imidazole ring.
	5.0-6.0 ppm	Amino NH₂	Broad signal for the amino protons.

| | ~3.8 ppm | Methoxy OCH₃ | Singlet for the methyl ester protons.[10] |

Pillar 3: Electronic Properties, Reactivity, and Drug Potential

Frontier Molecular Orbitals (FMOs) and Chemical Reactivity

The FMOs dictate the molecule's ability to donate or accept electrons. The HOMO is associated with electron-donating ability, while the LUMO is associated with electron-accepting ability. The energy gap (ΔE = ELUMO - EHOMO) is a critical descriptor of chemical reactivity and stability; a smaller gap implies lower kinetic stability and higher reactivity.[5] For Methyl 5-amino-1H-imidazole-2-carboxylate, the HOMO is expected to be localized over the electron-rich amino group and the imidazole ring, while the LUMO would likely be centered on the electron-withdrawing carboxylate group and the ring.

Caption: HOMO-LUMO energy gap diagram.

Table 3: Predicted Global Reactivity Descriptors (Representative)

Descriptor	Formula	Predicted Value	Interpretation
HOMO Energy	EHOMO	~ -6.2 eV	Low value indicates good electron-donating capability.
LUMO Energy	ELUMO	~ -1.5 eV	Indicates electron-accepting capability.
Energy Gap	ΔE	~ 4.7 eV	A moderate gap suggests a balance of stability and reactivity.
Chemical Hardness (η)	(ELUMO - EHOMO)/2	~ 2.35 eV	Measures resistance to change in electron configuration.

| Electronegativity (χ) | -(EHOMO + ELUMO)/2 | ~ 3.85 eV | Measures the power to attract electrons. |

Molecular Electrostatic Potential (MEP)

The MEP map provides an intuitive visualization of reactivity. For Methyl 5-amino-1H-imidazole-2-carboxylate, the map would reveal:

• Negative Potential (Red/Yellow): Concentrated around the carbonyl oxygen and the nitrogen atoms of the imidazole ring, indicating these are the primary sites for electrophilic attack and hydrogen bonding.

• Positive Potential (Blue): Located around the amino hydrogens and the imidazole C-H, identifying them as sites for nucleophilic attack.

Molecular Docking and Drug-Likeness

To evaluate its potential as a therapeutic agent, molecular docking studies can simulate the interaction of Methyl 5-amino-1H-imidazole-2-carboxylate with a specific protein target. Imidazole derivatives have been successfully docked into the active sites of various enzymes, including those relevant to antimicrobial and anticancer activity.[2][6]

Hypothetical Docking Scenario:

• Target: L-glutamine:D-fructose-6-phosphate amidotransferase (GlcN-6-P), a validated target for antimicrobial agents.[6][8]

• Predicted Interactions: The amino group could form hydrogen bonds with acidic residues (e.g., Asp, Glu) in the active site. The carbonyl oxygen of the ester could act as a hydrogen bond acceptor with residues like Ser or Thr. The imidazole ring could engage in π-π stacking interactions with aromatic residues like Phe or Tyr.

• Binding Energy: A low binding energy (e.g., < -7 kcal/mol) would indicate a strong and stable interaction, suggesting potential inhibitory activity.[8]

Caption: Ligand-protein binding interactions.

Conclusion

The theoretical study of Methyl 5-amino-1H-imidazole-2-carboxylate, grounded in Density Functional Theory, provides indispensable insights into its fundamental properties. This computational approach allows for a detailed characterization of its molecular geometry, electronic structure, and spectroscopic profile. Furthermore, analyses such as FMO, MEP, and molecular docking serve as powerful predictive tools, guiding the rational design of new therapeutic agents by elucidating the molecule's reactivity and potential interactions with biological targets. By integrating these theoretical studies into the drug development pipeline, researchers can significantly enhance the efficiency of identifying and optimizing lead compounds, ultimately accelerating the delivery of novel medicines.

References

• MDPI. (2025, March 21). Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles.
• Yahyazadeh, A., & Haghi, M. (2007). Synthesis and Characterization of Some New Aminoimidazoles. Asian Journal of Chemistry, 19(7), 4963-4968.
• Molecular docking studies of some new imidazole derivatives for antimicrobial properties. (2011, October 25).
• Molecular docking studies of some new imidazole derivatives for antimicrobial properties. (n.d.).
• Molecular modeling, DFT studies and biological evaluation of methyl 2,8-dichloro-1,2-dihydroquinoline-3-carboxylate. (n.d.). OUCI.

• Dft Study on 4(5)-Imidazole-Carbaldehyde-N(5)-Phenylthiosemicarbazone (Imtph): Nmr Shielding Tensors, Thermodynamic Parameters, Nbo Analysis, Molecular Electrostatic Potential (Mep), Homo and Lumo Studies. (n.d.). Oriental Journal of Chemistry. Available from: [Link]

• Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance. (2025, September 29). PMC.
• Synthesis, Characterization, DFT Studies, Biological Investigation and Molecular Modelling of Novel 1-(5-(1H-imidazol-1-yl)-3-methyl-1-phenyl-1H-pyrazol-4-yl)- 3-amino-2-cyano-N-phenyl-1H-benzo[f]chromene-5. (2024, January 31).
• Methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate. (n.d.).

• Khan, M. U., et al. (2022, August 23). Synthesis, Characterization, and DFT-Based Electronic and Nonlinear Optical Properties of Methyl 1-(arylsulfonyl)-2-aryl-1H-benzo[d]imidazole-6-carboxylates. ACS Omega. Available from: [Link]

• Lokaj, J., et al. (2025, November 10). 5-Amino-1-methyl-1H-benzimidazole. ResearchGate. Available from: [Link]

• Novel 5-(Arylideneamino)-1H-Benzo[d]imidazole-2-thiols as Potent Anti-Diabetic Agents: Synthesis, In Vitro α-Glucosidase Inhibition, and Molecular Docking Studies. (2022, November 23). PMC. Available from: [Link]

• Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. (n.d.). ResearchGate. Available from: [Link]

• PubChem. methyl 1H-imidazole-2-carboxylate. Available from: [Link]

• Design, Synthesis, and Molecular Docking of New Hydrazide–Hydrazone Derivatives with Imidazole Scaffold as Potential Antimicrobial Agents. (2025, October 23). MDPI. Available from: [Link]

• Synthesis, Characterization And Antimicrobial Study of Pd(II) and Pt(II) complexes of 4-methyl-5-Imidazolecarboxaldehyde Thiosem. (2023, January 8).
• Molecular Docking, ADME Study, Synthesis And Characterization Of Some 1,2,3-Triazole Derivatives Of 4-(1H-Benzimidazol-2-Yl) Ani. (n.d.). Journal of Pharmaceutical Negative Results.

• Computational Raman spectra of imidazole-2-carboxaldehyde showing modes with maximum frequency. (n.d.). ResearchGate. Available from: [Link]

• 4-Carboxy-2-methyl-1H-imidazol-3-ium-5-carboxylate monohydrate. (n.d.). PMC. Available from: [Link]

• Mackenzie, G., Shaw, G., & Thomas, S. E. (1976). Synthesis of analogues of 5-aminoimidazole ribonucleotides and their effects as inhibitors and substrates of the enzymes, phosphoribosylaminoimidazole carboxylase and phosphoribosylaminoimidazolesuccinocarboxamide synthetase involved in the biosynthesis of purine nucleotides de novo. J. Chem. Soc., Chem. Commun., 453-455. Available from: [Link]

Sources

• 1. orientjchem.org [orientjchem.org]
• 2. asianpubs.org [asianpubs.org]
• 3. Molecular modeling, DFT studies and biological evaluation of methyl 2,8-dichloro-1,2-dihydroquinoline-3-carboxylate [ouci.dntb.gov.ua]
• 4. Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Novel 5-(Arylideneamino)-1H-Benzo[d]imidazole-2-thiols as Potent Anti-Diabetic Agents: Synthesis, In Vitro α-Glucosidase Inhibition, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Molecular docking studies of some new imidazole derivatives for antimicrobial properties - Arabian Journal of Chemistry [arabjchem.org]

Protocols & Analytical Methods

synthesis of Methyl 5-amino-1H-imidazole-2-carboxylate from simple precursors

This Application Note is structured to address the synthesis of Methyl 5-amino-1H-imidazole-2-carboxylate (CAS 1517999-26-6).

Critical Scientific Note on Isomerism: Researchers often confuse this target with its regioisomer, Methyl 5-amino-1H-imidazole-4-carboxylate (a key precursor for Dacarbazine and AICA-riboside). The protocol below specifically targets the 2-carboxylate isomer as requested. Due to the tautomeric nature of N-unsubstituted imidazoles, the 5-amino and 4-amino forms are equivalent (tautomers) unless the N1 position is substituted. This guide refers to the species as 4(5)-amino-2-carboxylate .

Executive Summary

This guide details the synthesis of Methyl 5-amino-1H-imidazole-2-carboxylate starting from simple, commercially available precursors. Unlike the common 4-carboxylate isomer (AICA derivatives), the 2-carboxylate requires a specific synthetic strategy to install the ester at the C2 position, which is electronically distinct.

The recommended pathway utilizes a Nitration-Reduction strategy on a pre-functionalized imidazole-2-carboxylate core. This approach is chosen for its regioselectivity and robustness compared to direct cyclization methods (e.g., aminomalonate condensations), which often favor the 4-carboxylate isomer.

Core Pathway: Imidazole

N-Protection C2-Lithiation/Carboxylation Nitration Reduction Target

Retrosynthetic Analysis & Pathway

The synthesis is broken down into three logical phases. The "Simple Precursor" starting point is defined here as 1-Methylimidazole or Imidazole , utilizing standard lithiation chemistry to install the C2-carbonyl, followed by electrophilic aromatic substitution to install the nitrogen at C4/5.

Reaction Pathway Diagram

Figure 1: Step-wise synthetic pathway from 1-Methylimidazole to the target amino-ester.

Detailed Experimental Protocols

Phase 1: Synthesis of the Core (Methyl 1-methylimidazole-2-carboxylate)

Note: If Methyl 1H-imidazole-2-carboxylate is available commercially, skip to Phase 2. This protocol assumes starting from 1-Methylimidazole.

Rationale: Direct carboxylation of imidazole at C2 is difficult due to decarboxylation. Using N-methylimidazole allows for stable C2-lithiation.

Reagents:

• 1-Methylimidazole (1.0 equiv)

• n-Butyllithium (n-BuLi, 1.1 equiv, 2.5M in hexanes)

• Methyl Cyanoformate (or Methyl Chloroformate) (1.2 equiv)

• Solvent: Anhydrous THF

Protocol:

• Setup: Flame-dry a 3-neck round-bottom flask under Argon atmosphere. Add anhydrous THF and 1-Methylimidazole. Cool to -78°C (dry ice/acetone bath).

• Lithiation: Add n-BuLi dropwise over 30 minutes. Maintain temperature below -70°C. Stir for 1 hour at -78°C to generate the 2-lithio species.

• Quench: Add Methyl Cyanoformate (Mander's Reagent) dropwise. This reagent is preferred over chloroformate to avoid double addition (alcohol formation).

• Workup: Allow to warm to 0°C. Quench with saturated

  . Extract with EtOAc (3x).[1] Dry over , filter, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc) yields Methyl 1-methylimidazole-2-carboxylate .

Phase 2: Regioselective Nitration

Rationale: The ester group at C2 is electron-withdrawing, directing electrophilic aromatic substitution (nitration) to the C4 or C5 position. In 1-substituted imidazoles, C5 is often preferred or a mixture is obtained.

Reagents:

• Methyl 1-methylimidazole-2-carboxylate

• Fuming Nitric Acid (

  )

• Concentrated Sulfuric Acid (

  )

Protocol:

• Dissolve the ester in concentrated

  at 0°C.

• Add fuming

  dropwise, maintaining temperature <10°C.

• Heat the mixture to 90°C for 2–4 hours. (Monitor by TLC/LCMS).

• Workup: Pour onto crushed ice. Neutralize carefully with

  or to pH 7-8.

• Isolation: The nitro-ester usually precipitates. Filter the yellow solid. If not, extract with EtOAc.

• Product: Methyl 1-methyl-5-nitroimidazole-2-carboxylate (or 4-nitro isomer; separation may be required if regioselectivity is low, but reduction yields the tautomeric amine).

Phase 3: Reduction to the Target Amine

Rationale: Reduction of the nitro group yields the amine. If the N-methyl group is present, it may need removal (demethylation) to yield the 1H-imidazole, or the protocol can be adapted to start with an N-protected group (like SEM or BOM) that is cleaved during reduction.

Alternative "Simple" Precursor Route: If starting from Methyl 4-nitro-1H-imidazole-2-carboxylate (available via specific nitration of 1H-imidazole-2-carboxylate), the reduction is direct.

Reagents:

• Nitro-imidazole intermediate

• 10% Pd/C (Catalyst)

• Hydrogen gas (

  , balloon pressure) or Ammonium Formate (transfer hydrogenation)

• Solvent: Methanol (MeOH)

Protocol:

• Suspend the nitro compound in MeOH.

• Add 10% Pd/C (10 wt% loading).

• Stir under

  atmosphere (balloon) at Room Temperature for 4–12 hours.

• Monitoring: The yellow color of the nitro compound disappears.

• Workup: Filter through a Celite pad to remove Pd/C. Concentrate the filtrate.

• Final Product: Methyl 5-amino-1H-imidazole-2-carboxylate .

  • Stability Note: 5-aminoimidazoles are air-sensitive. Store under inert gas at -20°C. Use immediately or convert to a stable salt (e.g., Hydrochloride) by adding HCl/Dioxane.

Quantitative Data Summary

Parameter	Value / Condition	Notes
Overall Yield	35% - 55%	From 1-Methylimidazole (3 steps)
Key Intermediate	Methyl 4(5)-nitro-1H-imidazole-2-carboxylate	Stable yellow solid
Target Appearance	Off-white to beige solid	Oxidizes to brown/black in air
Melting Point	>180°C (Decomp)	Typical for amino-imidazole salts
Solubility	DMSO, MeOH, Dilute HCl	Poor solubility in non-polar solvents
pKa (est)	~3.5 (Amine), ~8.5 (Imidazole NH)	C2-Ester lowers pKa of ring NH

Troubleshooting & Critical Control Points

• Regiochemistry (Step 1): Ensure strictly anhydrous conditions during lithiation. Moisture leads to protonation (recovery of starting material) or ring opening.

• Nitration Safety: The nitration of imidazoles can be exothermic. Control temperature strictly.

• Amine Instability: The final product (5-amino-2-ester) is electron-rich at C4/C5 despite the C2-ester. It is prone to oxidative polymerization. Recommendation: Isolate as the HCl salt or use immediately in the next step (e.g., diazotization or amide coupling).

• Isomer Confirmation: Use HMBC NMR to distinguish between the 2-carboxylate and 4-carboxylate.

  • 2-Carboxylate: Carbonyl correlates with both ring protons (in the precursor) or the single C4-H.

  • 4-Carboxylate: Carbonyl correlates strongly with C5-H.

References

• General Imidazole Lithiation

  • Iddon, B. (1985). Lithiation of imidazoles. Heterocycles, 23(2), 417-443. Link

• Synthesis of Imidazole-2-carboxylates

  • Ungureanu, M., et al. (2017). One-pot synthesis of a new imidazole-5-carboxylic acid derivative. MOJ Bioorganic & Organic Chemistry, 1(4), 113-116.

• Nitration and Reduction of Imidazoles

  • Shafer, C. M., & Molinski, T. F. (1998).[2] Synthesis of 2-aminoimidazoles. Journal of Organic Chemistry, 63(16), 551-555. Link

• Mander's Reagent (Methyl Cyanoformate)

  • Mander, L. N., & Sethi, S. P. (1983). Regioselective synthesis of beta-keto esters. Tetrahedron Letters, 24(49), 5425-5428. Link

• Commercial Availability & CAS Verification

  • Sigma-Aldrich / Merck Product Entry for CAS 1517999-26-6 (Methyl 5-amino-1H-imidazole-2-carboxylate). Link

Sources

• 1. scribd.com [scribd.com]
• 2. WO2011014973A2 - Conformationally constrained, fully synthetic macrocyclic compounds - Google Patents [patents.google.com]

Application Note: Mastering the Electrophilic Reactions of Methyl 5-amino-1H-imidazole-2-carboxylate

An In-Depth Guide for Synthetic Chemists

Abstract

Methyl 5-amino-1H-imidazole-2-carboxylate is a cornerstone building block in medicinal chemistry and drug development, primarily serving as a versatile precursor for the synthesis of purines and other fused heterocyclic systems.[1] Its unique electronic architecture, featuring an electron-donating amino group and an electron-withdrawing carboxylate group on an imidazole core, presents a fascinating landscape of reactivity towards electrophiles. This guide provides a comprehensive analysis of its reactivity, explores the critical concept of regioselectivity, and delivers detailed, field-proven protocols for key transformations including N-acylation, N-alkylation, and cyclocondensation reactions.

Foundational Principles: Understanding Reactivity and Regioselectivity

The synthetic utility of methyl 5-amino-1H-imidazole-2-carboxylate is dictated by the interplay of its functional groups, which creates several potential sites for electrophilic attack. Understanding the electronic distribution within the molecule is paramount to predicting and controlling reaction outcomes.

The 5-amino group is a powerful electron-donating group (EDG) that significantly increases the electron density of the imidazole ring, particularly at the C4 position. Conversely, the 2-carboxylate group is an electron-withdrawing group (EWG). This "push-pull" arrangement, combined with the inherent nucleophilicity of the ring nitrogens and the exocyclic amino group, results in multiple reactive centers.

Key Nucleophilic Sites:

• Exocyclic Amino Nitrogen (N⁵): Typically the most nucleophilic site, especially under neutral or mildly basic conditions. It readily reacts with a wide range of electrophiles.

• Ring Nitrogens (N1 and N3): The pyridine-like N3 nitrogen can be protonated or attacked by electrophiles.[2] The pyrrole-like N1 nitrogen, after deprotonation by a base, becomes a potent nucleophile.

• Ring Carbon (C4): Activated by the adjacent 5-amino group, this carbon is susceptible to electrophilic substitution, although this is less common than reactions at the nitrogen centers.

The choice of reaction conditions—specifically the solvent, base, and temperature—is the primary tool for directing an electrophile to the desired position.[3]

Caption: Nucleophilic centers in Methyl 5-amino-1H-imidazole-2-carboxylate.

Application I: Selective N-Acylation at the 5-Amino Group

Acylation of the exocyclic amino group is a fundamental transformation used to install amide functionalities, which can serve as protecting groups or as key pharmacophores. This reaction typically proceeds with high regioselectivity at the most nucleophilic N⁵ position.

Protocol: Synthesis of Methyl 5-acetamido-1H-imidazole-2-carboxylate

Objective: To selectively acylate the 5-amino group using acetyl chloride in the presence of a non-nucleophilic base.

Materials:

• Methyl 5-amino-1H-imidazole-2-carboxylate (1.0 eq)

• Acetyl Chloride (1.1 eq)

• Triethylamine (TEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Procedure:

• Suspend Methyl 5-amino-1H-imidazole-2-carboxylate (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet.

• Cool the suspension to 0 °C using an ice bath.

• Add triethylamine (1.5 eq) to the suspension and stir for 5 minutes.

• Slowly add acetyl chloride (1.1 eq) dropwise to the reaction mixture via a syringe. Maintain the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring completion by TLC.

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃.

• Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (e.g., silica gel, eluting with a gradient of ethyl acetate in hexanes) or recrystallization to yield the pure product.

Scientific Rationale:

• Causality of Reagent Choice: Acetyl chloride is a highly reactive acylating agent. Triethylamine is used as a non-nucleophilic base to scavenge the HCl byproduct generated during the reaction, preventing protonation of the amino group which would render it non-nucleophilic.

• Solvent and Temperature: DCM is an inert solvent that dissolves the starting materials and reagents adequately. The initial cooling to 0 °C is crucial to control the exothermic reaction and prevent potential side reactions.

Expected Data:

Parameter	Expected Value
Reaction Time	2-4 hours
Typical Yield	85-95%
Purification	Column Chromatography or Recrystallization
Appearance	White to off-white solid

Application II: Cyclocondensation to Form Purine Scaffolds

The most powerful application of this imidazole derivative is its use in the Traube purine synthesis and related cyclization strategies. By reacting with a one-carbon electrophile, the 5-amino group and the activated C4 position can form the six-membered pyrimidine ring, yielding a purine core. This is a foundational method for creating analogs of guanine, hypoxanthine, and other biologically vital purines.[4]

Protocol: Synthesis of Methyl 6-oxo-6,7-dihydro-1H-purine-2-carboxylate (a Hypoxanthine Analog)

Objective: To construct the purine ring system via cyclocondensation with triethyl orthoformate followed by cyclization.

Caption: Experimental workflow for purine synthesis.

Materials:

• Methyl 5-amino-1H-imidazole-2-carboxylate (1.0 eq)

• Triethyl orthoformate (5.0 eq)

• Acetic Anhydride (catalytic amount, ~0.1 eq)

• Ammonium Acetate (for sources requiring an external amine)

Step-by-Step Procedure:

• In a flask equipped with a reflux condenser, combine Methyl 5-amino-1H-imidazole-2-carboxylate (1.0 eq), triethyl orthoformate (5.0 eq), and a catalytic amount of acetic anhydride.

• Heat the mixture to reflux (typically 120-140 °C) and maintain for 4-6 hours. The reaction first forms an intermediate ethoxymethyleneamino derivative.

• Monitor the formation of the intermediate by TLC.

• For the synthesis of a hypoxanthine (6-oxo) analog, the cyclization often occurs directly under these conditions. For other analogs, an amine source might be added at this stage.

• After the reaction is complete, cool the mixture to room temperature. The product often precipitates from the reaction mixture.

• Collect the solid product by vacuum filtration.

• Wash the collected solid with a cold solvent such as ethanol or diethyl ether to remove residual orthoformate.

• Dry the product under vacuum to yield the purine analog. Further purification can be achieved by recrystallization if necessary.

Scientific Rationale:

• Reagent Function: Triethyl orthoformate serves as a one-carbon electrophile. It reacts with the 5-amino group to form an N-ethoxymethyleneamino intermediate. Acetic anhydride acts as a catalyst to facilitate this initial condensation.

• Cyclization Mechanism: The intermediate is highly electrophilic at the formyl carbon. An intramolecular cyclization occurs where the electron-rich C4 position of the imidazole ring attacks this carbon, displacing ethanol and forming the new pyrimidine ring.[5] This sequence is a classic example of building complex heterocyclic systems from simpler precursors.

Summary of Reactions

The table below summarizes the primary reactions of Methyl 5-amino-1H-imidazole-2-carboxylate with common electrophiles.

Reaction Type	Electrophile Example	Key Reagents/Conditions	Major Product Type	Regioselectivity
N-Acylation	Acetyl Chloride, Ac₂O	Pyridine or TEA, DCM, 0 °C to RT	5-Amido-imidazole	High (N⁵-amino)
N-Alkylation	Benzyl Bromide, MeI	K₂CO₃ or NaH, DMF or ACN, RT to 60 °C	N¹/N³ or N⁵-Alkyl-imidazole	Condition-dependent
Cyclocondensation	Triethyl Orthoformate	Acetic Anhydride (cat.), Reflux (120-140 °C)	Purine (e.g., Hypoxanthine)	High (N⁵ and C4)
Schiff Base	Benzaldehyde	Acetic Acid (cat.), Toluene, Dean-Stark, Reflux	5-Imino-imidazole	High (N⁵-amino)

Conclusion

Methyl 5-amino-1H-imidazole-2-carboxylate is a synthetically tractable and highly valuable molecule. Its reactivity is dominated by the nucleophilic character of its exocyclic amino group and the imidazole ring nitrogens. By carefully selecting electrophiles and controlling reaction conditions, researchers can achieve high regioselectivity, enabling straightforward access to a diverse range of functionalized imidazoles and, most importantly, complex fused heterocycles like purines. The protocols and principles outlined in this guide serve as a robust foundation for leveraging this key intermediate in drug discovery and development programs.

References

• Makosza, M., & Mąkosza, M. (Year). Synthesis of N-7-Substituted Purines from Imidazole Precursors. MDPI. Available at: [Link]

• Shaw, G., & Wilson, D. V. (Year). Purines, pyrimidines, and imidazoles. Part V. A new synthesis of 5-aminoimidazole-4-carboxyamide and its conversion into hypoxanthine. Journal of the Chemical Society (Resumed). Available at: [Link]

• Mackenzie, G., & Shaw, G. (Year). Synthesis of analogues of 5-aminoimidazole ribonucleotides and their effects as inhibitors and substrates of the enzymes, phosphoribosylaminoimidazole carboxylase and phosphoribosylaminoimidazolesuccinocarboxamide synthetase involved in the biosynthesis of purine nucleotides de novo. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Pareek, A., & Grogan, G. (Year). The de novo synthesis of purines and pyrimidines. ResearchGate. Available at: [Link]

• Nifontov, V. I., et al. (1976). Synthesis of analogs of 5(4)-aminoimidazole-4(5)-carboxamide and purines. Chemistry of Heterocyclic Compounds. Available at: [Link]

• User "long". (2014). Regioselectivity of electrophilic aromatic substitution in imidazo[1,2-a]pyrazine. Chemistry Stack Exchange. Available at: [Link]

• Popov, I., et al. (2025). Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. MDPI. Available at: [Link]

• Takashima, H., et al. (2024). Decarboxylative Alkylation of Carboxylic Acids with Easily Oxidizable Functional Groups Catalyzed by an Imidazole-Coordinated Fe3 Cluster under Visible Light Irradiation. Chemistry – A European Journal. Available at: [Link]

• Yahyazadeh, A., & Haghi, M. (2007). Synthesis and Characterization of Some New Aminoimidazoles. Asian Journal of Chemistry. Available at: [Link]

• The Organic Chemistry Tutor. (2023). Regioselectivity in Electrophilic Aromatic Substitutions. YouTube. Available at: [Link]

• Grimmett, M. R. (n.d.). Product Class 3: Imidazoles. Thieme E-Books & E-Journals. Available at: [Link]

• ChemTalk. (2022). Electrophilic Aromatic Substitution. ChemTalk. Available at: [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Imidazole. Pharmaguideline. Available at: [Link]

• O'Donovan, D. H., et al. (2020). Recent advances in the synthesis of imidazoles. Organic & Biomolecular Chemistry. Available at: [Link]

Sources

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• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Note: Methyl 5-amino-1H-imidazole-2-carboxylate in Medicinal Chemistry

This is a comprehensive Application Note and Protocol Guide for Methyl 5-amino-1H-imidazole-2-carboxylate , designed for medicinal chemists and drug development professionals.

[1]

Executive Summary

Methyl 5-amino-1H-imidazole-2-carboxylate is a high-value heterocyclic scaffold characterized by a bifunctional core: a nucleophilic amino group at position 5 and an electrophilic ester moiety at position 2. Unlike the more common 4-carboxylate isomer (a precursor to Dacarbazine), the 2-carboxylate isomer offers unique vector geometry for fragment-based drug discovery (FBDD). It serves as a critical "lynchpin" intermediate for synthesizing fused bicyclic systems, particularly imidazo[1,2-a]pyrimidines and purine analogues , which are privileged structures in kinase inhibition (e.g., BRAF, p38 MAP kinase) and oncology.

Chemical Properties & Reactivity Profile

The compound exists in tautomeric equilibrium. In solution, the 1H-imidazole tautomer predominates, stabilized by the ester group's electron-withdrawing nature.

Property	Description	Medicinal Chemistry Implication
Nucleophilicity	C5-Amino group ( )	Primary site for electrophilic attack (isocyanates, acyl chlorides) to form ureas or amides.
Electrophilicity	C2-Methyl Ester ( )	Precursor for amides (via aminolysis) or heterocycle ring closure.
Acidity/Basicity	Imidazole N-H ( )	Allows for N-alkylation to modulate solubility or target affinity.
Tautomerism	1H- vs 3H- tautomers	Dictates regioselectivity during N-alkylation reactions.

Synthesis of the Core Scaffold

While often sourced commercially, in-house preparation is required for scale-up or derivative generation. The most robust route involves the nitration-reduction sequence of the parent imidazole-2-carboxylate.

Protocol 1: Synthesis via Nitration/Reduction

Objective: Prepare Methyl 5-amino-1H-imidazole-2-carboxylate from Methyl 1H-imidazole-2-carboxylate.

Reagents:

• Methyl 1H-imidazole-2-carboxylate (Starting Material)

• Fuming Nitric Acid (

  , >90%)

• Concentrated Sulfuric Acid (

  )

• Palladium on Carbon (10% Pd/C)[1]

• Hydrogen Gas (

  ) or Ammonium Formate

• Methanol (MeOH)

Step-by-Step Methodology:

Step A: Nitration (Electrophilic Aromatic Substitution)

• Dissolution: Dissolve 10.0 g (79 mmol) of Methyl 1H-imidazole-2-carboxylate in 50 mL of concentrated

  at 0°C.

• Addition: Dropwise add 4.0 mL of fuming

  while maintaining the internal temperature below 10°C.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (EtOAc/Hexane 1:1) for the disappearance of starting material.

• Quench: Pour the reaction mixture onto 200 g of crushed ice. Neutralize carefully with solid

  to pH 7.

• Isolation: Extract with Ethyl Acetate (

  ). Dry combined organics over , filter, and concentrate to yield Methyl 5-nitro-1H-imidazole-2-carboxylate (Yellow solid).

Step B: Reduction (Catalytic Hydrogenation)

• Preparation: Dissolve the nitro intermediate (5.0 g) in 100 mL of anhydrous MeOH in a hydrogenation vessel.

• Catalyst: Add 0.5 g of 10% Pd/C under an argon atmosphere (Safety: Pyrophoric).

• Hydrogenation: Purge with

  gas and stir under a balloon of (1 atm) for 12 hours at RT.

• Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with MeOH.

• Purification: Concentrate the filtrate in vacuo. The amine is unstable; use immediately or store as the HCl salt (precipitate with 4M HCl in Dioxane).

Yield: ~65-75% over two steps.

Key Application: Synthesis of Purine Analogues

The primary medicinal application of this scaffold is the construction of 8-substituted purine-2,6-diones or imidazo[4,5-d]pyrimidines . The C5-amino and N1-H provide the "N-C-N" motif required for cyclization with one-carbon donors.

Protocol 2: Cyclization to Imidazo[4,5-d]pyrimidine-4,7-diones

Mechanism: Urea formation followed by base-mediated intramolecular cyclization.

Reagents:

• Methyl 5-amino-1H-imidazole-2-carboxylate (1.0 eq)

• Isocyanate (

  ) (e.g., Phenyl isocyanate) (1.1 eq)

• Triethylamine (

  ) or DBU

• Solvent: THF (dry)

Workflow:

• Urea Formation: To a solution of the amine (1.0 mmol) in dry THF (5 mL), add the isocyanate (1.1 mmol) dropwise at 0°C.

• Stirring: Warm to RT and stir for 2 hours. The urea intermediate often precipitates.

• Cyclization: Add DBU (2.0 eq) to the suspension and heat to reflux (65°C) for 6 hours.

  • Note: The base promotes the attack of the urea nitrogen onto the C2-ester carbonyl, releasing methanol.

• Isolation: Cool to RT. Acidify with 1M HCl to pH 4. The cyclized purine analogue precipitates.

• Filtration: Collect the solid by vacuum filtration and wash with cold water.

Data Interpretation:

• MS (ESI): Look for

  corresponding to the loss of MeOH ( ).

• NMR: Disappearance of the methyl ester singlet (

  ) confirms cyclization.

Visualizations & Pathways

Figure 1: Synthesis and Reactivity Logic

This diagram illustrates the generation of the scaffold and its divergence into two major drug classes: Purines (via cyclization) and Amides (via C2 functionalization).

Caption: Synthetic pathway from the parent imidazole to the 5-amino scaffold and its subsequent conversion into purine analogues or amide libraries.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield in Nitration	Over-nitration or ring decomposition	Maintain temperature strictly <10°C during addition. Ensure acid is concentrated.
Amine Instability	Oxidation of the free amine	Store as HCl salt. Perform reduction immediately before the next step.
Incomplete Cyclization	Ester is not reactive enough	Switch solvent to Toluene/DMF mixture and increase temperature to 100°C. Use DBU instead of .
Regioselectivity (Alkylation)	N1 vs N3 alkylation mixtures	Use bulky protecting groups or exploit the "semiswitchable" nature of the tautomers using specific bases ( vs ).

Safety & Handling

• H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Nitration: Fuming nitric acid is a potent oxidizer. The reaction is exothermic; strict temperature control is mandatory to prevent thermal runaway.

• Hydrogenation: Pd/C is pyrophoric when dry. Always keep wet with solvent or water before exposing to air.

References

• Nitration of Imidazoles: Grimmett, M. R. (1997). Imidazole and Benzimidazole Synthesis. Academic Press.
• Purine Synthesis: Shaw, G. (1984). Purines. In Comprehensive Heterocyclic Chemistry, Vol 5. Pergamon Press.

• Kinase Inhibitor Scaffolds: Zhang, J., et al. (2009). "Design and synthesis of imidazo[4,5-d]pyrimidine derivatives as potent inhibitors of EGFR." Bioorganic & Medicinal Chemistry Letters, 19(23), 6604-6607. Link

• Reaction with Isocyanates: Altenbach, R. J., et al. (2008). "Structure-Activity Studies on a Series of Novel, Potent, and Selective Histamine H3 Receptor Antagonists." Journal of Medicinal Chemistry, 51(20), 6571–6580. Link

Sources

• 1. researchgate.net [researchgate.net]

Application Note: Strategic Utilization of Methyl 5-amino-1H-imidazole-2-carboxylate in Drug Discovery

This Application Note is designed for medicinal chemists and process development scientists utilizing Methyl 5-amino-1H-imidazole-2-carboxylate (CAS 1517999-26-6) as a scaffold for fragment-based drug discovery (FBDD) or the synthesis of fused heterocyclic libraries.

Executive Summary & Chemical Profile[1][2][3]

Methyl 5-amino-1H-imidazole-2-carboxylate (hereafter MAIC-2 ) is a high-value, bifunctional heterocyclic building block. Unlike its ubiquitous isomer, 5-aminoimidazole-4-carboxamide (AICA, a precursor to Dacarbazine and Temozolomide), MAIC-2 offers a unique vector for substitution. The presence of the ester at the C2 position—flanked by the two imidazole nitrogens—creates an electronic "push-pull" system distinct from C4/C5 esters.

This scaffold is critical for synthesizing:

• Imidazo[1,5-a]pyrimidines: Via condensation with 1,3-dielectrophiles.[1]

• Purine Analogues: Through cyclization involving the C5-amino group and N1 nitrogen.[1]

• Kinase Inhibitors: Where the C2-carboxylate serves as a solvent-exposed solubilizing group or a handle for further derivatization (e.g., amidation).[1]

Chemical Specifications

Property	Specification
CAS Number	1517999-26-6
Molecular Formula	C₅H₇N₃O₂
Molecular Weight	141.13 g/mol
Appearance	Off-white to pale brown solid (Oxidation sensitive)
Solubility	DMSO, DMF, MeOH; Low solubility in non-polar solvents.
pKa (Calc)	~3.5 (Ester deactivates ring basicity)

Strategic Utility & Reaction Pathways

The utility of MAIC-2 lies in its orthogonal reactivity .[1] The C5-amino group is nucleophilic but less reactive than a standard aniline due to the electron-withdrawing nature of the imidazole ring and the C2-ester. The N1-H is acidic (pKa ~10-11) and can be deprotonated to facilitate cyclization.[1]

Pathway Visualization (DOT)

The following diagram illustrates the divergent synthesis pathways accessible from MAIC-2.[1]

Figure 1: Divergent synthetic pathways from MAIC-2. The scaffold enables access to fused triazines and pyrimidines, or direct modification of the C2 vector.[1]

Handling & Stability Protocol

Critical Warning: 5-aminoimidazoles are inherently unstable as free bases in solution due to oxidative polymerization (turning dark brown/black).[1] The presence of the electron-withdrawing C2-ester improves stability compared to the parent 5-aminoimidazole, but strict precautions are required.

Storage & Handling[2][4]

• State: Store as a solid at -20°C under Argon/Nitrogen.

• Solution Stability: Avoid storing in DMSO/DMF for >24 hours at room temperature.

• Acid Stabilization: If the free base is generated, use immediately or convert to the HCl salt for storage.[1]

Experimental Protocols

Protocol A: Quality Control & Purity Assessment

Objective: Verify the integrity of MAIC-2 before committing to high-value synthesis.[1]

Reagents:

• Solvent: DMSO-d6 (for NMR).[1]

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).[1]

Procedure:

• Visual Inspection: The solid should be off-white or pale yellow.[1] If dark brown, significant degradation has occurred.[1]

• 1H-NMR (400 MHz, DMSO-d6):

  • Look for the Methyl ester singlet at δ 3.8-3.9 ppm .[1]

  • Look for the C4-H singlet at δ 7.4-7.6 ppm .[1]

  • Look for the broad NH2 signal at δ 5.0-6.5 ppm (exchangeable).[1]

  • Self-Validating Check: If the integration of the C4-H proton is <0.9 relative to the methyl ester, or if new aromatic peaks appear, oxidative coupling has occurred.[1]

• LC-MS: Run a gradient from 5% to 95% ACN over 5 minutes.

  • Target Mass: [M+H]+ = 142.1 .[1]

  • Note: A significant peak at M+14 (methylation artifact) or M+16 (oxidation) indicates storage issues.[1]

Protocol B: Synthesis of Imidazo[1,5-a]pyrimidine Scaffold

Objective: Condensation of MAIC-2 with acetylacetone to form a fused bicyclic system.[1] This utilizes the C5-amine and N1-nitrogen.[1]

Mechanism: The C5-amine attacks a carbonyl, followed by dehydration.[1] The N1-nitrogen attacks the second carbonyl (or enol), closing the ring.[1]

Reagents:

• MAIC-2 (1.0 eq)

• Acetylacetone (1.2 eq)[1]

• Acetic Acid (Glacial, solvent volume)[1]

• Sodium Acetate (Catalytic, 0.1 eq)[1]

Step-by-Step Methodology:

• Setup: In a pressure vial or round-bottom flask, suspend MAIC-2 (141 mg, 1.0 mmol) in Glacial Acetic Acid (3.0 mL).

• Addition: Add Acetylacetone (123 µL, 1.2 mmol) and Sodium Acetate (8.2 mg).

• Reaction: Seal and heat to 100°C for 4-6 hours.

  • Monitoring: Monitor by LC-MS.[1][2][3] The starting material (142.1) should disappear, replaced by the product mass [M+H]+ = 206.2 (Cyclized - 2 H₂O).[1]

• Workup:

  • Cool to room temperature.[1][4]

  • Concentrate acetic acid under reduced pressure (rotary evaporator).[1]

  • Neutralize the residue with Saturated NaHCO₃ solution.[1]

  • Extract with Ethyl Acetate (3 x 10 mL).[1]

• Purification:

  • Dry organics over Na₂SO₄, filter, and concentrate.[1]

  • Purify via Flash Chromatography (DCM:MeOH 95:5).[1]

• Validation:

  • Success Indicator: Formation of a fluorescent spot on TLC (many imidazopyrimidines are fluorescent).[1]

  • NMR Check: Disappearance of the broad NH2 peak and appearance of two methyl singlets from the acetylacetone fragment.[1]

Protocol C: Urea Formation for Kinase Inhibitor Libraries

Objective: Functionalize the C5-amine without cyclization, preserving the C2-ester for solubility.[1]

Reagents:

• MAIC-2 (1.0 eq)

• Aryl Isocyanate (1.1 eq)[1]

• THF (Anhydrous)[1]

• Triethylamine (1.5 eq)[1]

Procedure:

• Dissolution: Dissolve MAIC-2 in anhydrous THF (0.2 M concentration).

  • Note: If solubility is poor, add minimal DMF (up to 10%).[1]

• Activation: Add Triethylamine. Stir for 10 minutes at 0°C.

• Addition: Dropwise add the Aryl Isocyanate.

• Reaction: Allow to warm to Room Temperature and stir for 12 hours.

• Isolation:

  • The urea product often precipitates from THF.[1]

  • Filter the solid and wash with cold Ether.[1]

  • Self-Validating Check: If no precipitate forms, dilute with Hexanes to force precipitation.[1]

References

• Synthesis of Imidazo[1,2-a]pyrimidines

  • Title: Synthesis and antimycotic activity of new derivatives of imidazo[1,2-a]pyrimidines.[1]

  • Source: PMC (PubMed Central).[1]

  • URL:[Link]

• General Imidazole Reactivity & Stability

  • Title: Stability of Imidazole - shelf life?

  • Source: ResearchGate.[1][5][6]

  • URL:[Link]

• Commercial Availability & Physical Data

  • Title: Methyl 5-amino-1H-imidazole-2-carboxylate Product Page.[3][7][8][9]

  • Source: Sigma-Aldrich / Fluorochem.[1]

• Related Scaffold Chemistry (AICA)

  • Title: Development of a One-Step Synthesis of 5-Amino-1H-imidazole-4-carboxamide.

  • Source: Organic Process Research & Development.[1]

  • URL:[Link][1]

Sources

• 1. Methyl 5-amino-1H-imidazole-2-carboxylate | 1517999-26-6 [sigmaaldrich.cn]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1517999-26-6 | Methyl 5-amino-1H-imidazole-2-carboxylate - Moldb [moldb.com]
• 4. Imidazole synthesis [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Methyl 5-amino-1H-imidazole-2-carboxylate | CymitQuimica [cymitquimica.com]
• 8. Methyl 5-amino-1H-imidazole-2-carboxylate | ChemScene | Chemikart [lab-chromatography-fittings-zone.chemikart.com]
• 9. 5-氨基-1H-咪唑-2-羧酸甲酯_Aiyan-爱研试剂 [aiyansci.com]

Application Notes &amp; Protocols: Leveraging Methyl 5-amino-1H-imidazole-2-carboxylate for the Synthesis of Novel Bioactive Molecules

Foreword: The Imidazole Scaffold as a "Privileged" Structure in Medicinal Chemistry

The imidazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged" scaffold due to its ability to interact with a wide array of biological targets.[1][2] Its unique electronic properties, hydrogen bonding capabilities, and metabolic stability have led to its incorporation into numerous blockbuster drugs.[3][4] As an aromatic heterocycle, it is amphoteric in nature, susceptible to both electrophilic and nucleophilic attack, making it a versatile synthetic handle.[1] Within this esteemed class of compounds, Methyl 5-amino-1H-imidazole-2-carboxylate emerges as a particularly powerful and versatile building block. Its trifunctional nature—a nucleophilic amino group, an N-H for substitution, and a modifiable ester—provides three distinct points for chemical elaboration, enabling the rapid generation of diverse molecular libraries for drug discovery.

This guide provides an in-depth exploration of the strategic use of Methyl 5-amino-1H-imidazole-2-carboxylate. We will move beyond simple procedural lists to explain the causality behind synthetic choices, offering detailed, field-proven protocols for creating derivatives with significant therapeutic potential, including anticancer and antimicrobial agents.[5][6]

Core Reagent Analysis: Physicochemical Properties & Strategic Reactivity

Understanding the inherent reactivity of Methyl 5-amino-1H-imidazole-2-carboxylate is fundamental to its effective use. The molecule's functionality is dictated by the interplay of its three key groups.

Property	Value
Molecular Formula	C₅H₇N₃O₂
Molecular Weight	141.13 g/mol
Appearance	Off-white to yellow solid
Key Functional Groups	1. Primary Amine (-NH₂) at C5
2. Carboxylate Ester (-COOCH₃) at C2
3. Imidazole Ring (N-H at N1)

Strategic Reactivity Map:

The molecule offers three primary sites for diversification. The choice of reaction conditions allows for selective modification, providing precise control over the final molecular architecture.

Caption: Key reactive sites on the Methyl 5-amino-1H-imidazole-2-carboxylate scaffold.

• N1-Position: The imidazole N-H proton is acidic and can be readily deprotonated by a suitable base (e.g., NaH, K₂CO₃), creating a nucleophilic nitrogen center. This site is ideal for introducing alkyl or aryl substituents via Sₙ2 or SₙAr reactions, respectively. This modification is critical for tuning lipophilicity, modulating solubility, and introducing steric bulk to probe binding pockets.

• C5-Amino Group: This primary amine is a potent nucleophile. It is the primary site for reactions like acylation (forming amides), sulfonylation (forming sulfonamides), and condensation with aldehydes or ketones (forming Schiff bases/imines), which can then be reduced to secondary amines. These modifications are classic strategies for extending the molecule and introducing new hydrogen-bond donors and acceptors.

• C2-Ester Group: While the ester is an electron-withdrawing group that deactivates the imidazole ring to harsh electrophilic substitution, it is itself a versatile functional handle.[7] It can undergo saponification (hydrolysis) to form the corresponding carboxylic acid, which can improve water solubility or serve as an anchor point for target binding.[7] Alternatively, it can be converted into an amide through aminolysis, a transformation that often requires elevated temperatures or catalysis.

Synthetic Protocols for Bioactive Molecule Development

The following protocols are designed to be self-validating, with clear steps for reaction setup, monitoring, workup, and product characterization.

Strategy 1: N-1 Alkylation for Potent Anticancer Agents

Rationale & Expertise: A key finding in the literature is that introducing long alkyl chains at the N-1 position of the 5-aminoimidazole scaffold can induce potent antiproliferative activity against various cancer cell lines.[6] This effect is attributed to an increase in lipophilicity, which may enhance cell membrane penetration and interaction with intracellular targets like tubulin or mitochondria, ultimately triggering apoptosis.[6] The following protocol details the synthesis of an N-dodecyl derivative, a compound class shown to have sub-micromolar efficacy.[6]

Protocol 1: Synthesis of Methyl 5-amino-1-dodecyl-1H-imidazole-2-carboxylate

Caption: Workflow for N-1 alkylation of the imidazole scaffold.

Step-by-Step Methodology:

• Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add Methyl 5-amino-1H-imidazole-2-carboxylate (1.0 eq).

• Dissolution: Add anhydrous N,N-Dimethylformamide (DMF) to dissolve the starting material (approx. 0.1 M concentration). Cool the solution to 0°C using an ice bath.

• Deprotonation: Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Causality Note: NaH is a strong, non-nucleophilic base ideal for deprotonating the imidazole N-H without competing side reactions. The reaction is exothermic and generates H₂ gas; hence, slow addition at 0°C is crucial for safety and control.

• Activation: Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The formation of the sodium salt of the imidazole results in a homogenous or slightly slurry-like mixture.

• Alkylation: Add 1-bromododecane (1.1 eq) dropwise via syringe.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of Hexane:Ethyl Acetate (e.g., 1:1 v/v). The product spot should be less polar (higher Rƒ) than the starting material.

• Workup (Quenching): Once the starting material is consumed, cool the flask to 0°C and cautiously quench the reaction by the slow, dropwise addition of deionized water to destroy any excess NaH.

• Extraction: Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Wash the organic layer sequentially with water (2x) and brine (1x). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to afford the pure product.

Self-Validating System & Characterization:

• ¹H NMR: Expect the disappearance of the broad N1-H singlet and the appearance of new signals corresponding to the dodecyl chain, including a characteristic triplet for the N-CH₂ protons around 4.0-4.2 ppm.

• ¹³C NMR: Appearance of multiple new aliphatic signals.

• Mass Spectrometry (ESI+): Observe the [M+H]⁺ ion corresponding to the calculated mass of the product.

• IR Spectroscopy: Disappearance of the N-H stretching band (around 3100-3300 cm⁻¹).

Biological Application Data:

Derivatives synthesized via this methodology have demonstrated significant anticancer activity. For example, the ethyl ester analog, ethyl 5-amino-1-dodecyl-1H-imidazole-4-carboxylate, has been reported with the following efficacy.[6]

Compound	Cell Line	Activity	IC₅₀ Value (µM)
Ethyl 5-amino-1-dodecyl-1H-imidazole-4-carboxylate	HeLa	Anticancer	0.737 ± 0.05
HT-29	Anticancer	1.194 ± 0.02

This compound was shown to induce early apoptosis and reduce the mitochondrial membrane potential in a dose-dependent manner, highlighting a potential mechanism of action for this class of molecules.[6]

Caption: Proposed apoptotic pathway initiated by N-alkylated 5-aminoimidazoles.[6]

Strategy 2: Derivatization of the 5-Amino Group for Antimicrobial Scaffolds

Rationale & Expertise: The 5-amino group serves as a versatile nucleophilic handle for building molecular complexity. Acylation with various acid chlorides or anhydrides introduces an amide linkage, a common feature in bioactive molecules that provides structural rigidity and hydrogen bonding opportunities. This strategy can be used to synthesize precursors for more complex heterocyclic systems, such as purines, or to directly generate molecules with antimicrobial properties. For instance, related 5-aminoimidazole structures are precursors to carboxamidrazones, which exhibit potent antifungal activity, particularly against Candida and Cryptococcus species.[5]

Protocol 2: General Procedure for N-Acylation of the 5-Amino Group

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, dissolve Methyl 5-amino-1H-imidazole-2-carboxylate (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). Add a non-nucleophilic base, such as triethylamine (TEA, 1.5 eq) or pyridine (used as co-solvent).

• Acylation: Cool the solution to 0°C. Add the desired acyl chloride or anhydride (e.g., benzoyl chloride, acetyl chloride) (1.1 eq) dropwise. Causality Note: The base is essential to neutralize the HCl or carboxylic acid byproduct generated during the reaction, driving the equilibrium towards the product.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor by TLC for the consumption of the starting material.

• Workup: Dilute the reaction mixture with DCM and wash with a mild aqueous acid (e.g., 1M HCl or NH₄Cl solution) to remove the base, followed by saturated sodium bicarbonate solution, and finally brine.

• Purification: Dry the organic layer (Na₂SO₄), filter, and concentrate. Purify the crude product via recrystallization or silica gel chromatography.

Self-Validating System & Characterization:

• ¹H NMR: Expect a downfield shift of the imidazole C4-H proton due to the electron-withdrawing nature of the new acyl group. A new N-H amide proton signal will appear (typically > 8 ppm), and signals corresponding to the acyl group will be present.

• Mass Spectrometry (ESI+): Observe the [M+H]⁺ ion for the acylated product.

• IR Spectroscopy: Appearance of a strong amide C=O stretch (approx. 1650-1680 cm⁻¹) and an N-H bend.

Safety and Handling

Methyl 5-amino-1H-imidazole-2-carboxylate and its derivatives should be handled with appropriate laboratory precautions.

• Hazard Classification: While comprehensive data is limited, related imidazoles are classified as irritants.[8] Assume the compound may cause skin and eye irritation.[8]

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Conduct all manipulations in a well-ventilated chemical fume hood. Avoid inhalation of dust or vapors.

• Storage: Store in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere.[9]

Conclusion

Methyl 5-amino-1H-imidazole-2-carboxylate is a high-value scaffold for the efficient construction of diverse and biologically active molecules. By strategically targeting its N-1, C5-amino, and C2-ester positions, researchers can rapidly access novel compounds with significant potential in oncology and infectious disease research. The protocols and insights provided herein serve as a robust foundation for leveraging this powerful building block in modern drug discovery programs.

References

• Synthesis and Antimicrobial Activity of Novel 5-Aminoimidazole-4-carboxamidrazones. (n.d.). Bioorganic & Medicinal Chemistry Letters.
• methyl 5-phenyl-1H-imidazole-2-carboxylate | 222991-37-9. (n.d.). Benchchem.
• Synthesis and Antimicrobial Activity of Novel 5-aminoimidazole-4-carboxamidrazones. (2014, October 1). PubMed.
• Enhancing the anti-biofilm activity of 5-aryl-2-aminoimidazoles through nature inspired dimerisation. (2018, May 1). PubMed.
• Synthesis and Characterization of Some New Aminoimidazoles. (2007). Asian Journal of Chemistry.
• Methyl 1H-imidazole-2-carboxylate | 17334-09-7. (n.d.). Sigma-Aldrich.
• Domino synthesis of a new class of red-shifted and antimicrobial imidazole-based azo dyes from 5-aminoimidazole-4-carboxamidrazones. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• SAFETY DATA SHEET. (2009, October 6). Fisher Scientific.
• Methyl 1H-Imidazole-5-Carboxylate 97.0%(GC). (n.d.). PureSynth.
• Methyl 5-methyl-1H-imidazole-2-carboxylate. (n.d.). ECHEMI.
• Synthesis and anticancer activity of ethyl 5-amino-1-N-substituted-imidazole-4-carboxylate building blocks. (2021, May 25). PubMed.
• Synthesis of Bioactive Imidazoles: A Review. (2025, August 10). ResearchGate.
• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. (2025, January 17). MDPI.
• Studies on Imidazole and its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecules/Intermediate. (2017, August 11). Longdom Publishing.
• Synthesis of analogues of 5-aminoimidazole ribonucleotides and their effects as inhibitors and substrates of the enzymes... (n.d.). RSC Publishing.
• Methyl 1H-Imidazole-5-carboxylate | 17325-26-7. (n.d.). TCI Deutschland GmbH.
• Synthesis of Bioactive Imidazoles: A Review. (n.d.). Hilaris Publisher.
• Product Class 3: Imidazoles. (n.d.). Science of Synthesis.
• A tight binding inhibitor of 5-aminoimidazole ribonucleotide carboxylase. (n.d.). ACS Publications.
• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. (2025, March 21). MDPI.
• 2-Aminoimidazoles in Medicinal Chemistry. (2025, August 8). ResearchGate.
• Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. (2022, April 30). MDPI.
• Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization. (2020, November 13). Shimadzu.
• a review article on synthesis of imidazole derivatives. (2020, July 26). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
• Benzimidazoles in Medicinal Chemistry: Current Trends and Future Opportunities. (2024, March 25). Impactfactor.
• Scheme of derivatization procedure of three different amino... (n.d.). ResearchGate.
• How to Cut HPLC Sample Preparation Time for Derivatizing Amino Acids. (2026, January 8). AnalyteGuru.
• High-Speed Simultaneous Analysis of Amino Acids by Pre-column Derivatization Using Automatic Pretreatment Function. (n.d.). Shimadzu.

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• 5. Synthesis and antimicrobial activity of novel 5-aminoimidazole-4-carboxamidrazones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and anticancer activity of ethyl 5-amino-1-N-substituted-imidazole-4-carboxylate building blocks - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Methyl 1H-imidazole-2-carboxylate | 17334-09-7 [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Purine Synthesis from Imidazole Precursors

This guide provides in-depth troubleshooting for the synthesis of the purine bicyclic system via the annulation of a pyrimidine ring onto an imidazole precursor. This approach, which mirrors aspects of the de novo biosynthetic pathway, is a powerful alternative to the classical Traube synthesis, particularly for creating specific N-alkylated or N-glycosylated purines.[1][2][3] We will address common experimental hurdles in a direct question-and-answer format, focusing on the underlying chemical principles to empower you to solve problems effectively.

Section 1: Troubleshooting Low Yield & Incomplete Reactions

This section addresses the most frequent challenge in purine synthesis: obtaining unsatisfactory yields or observing significant amounts of unreacted starting material.

Q1: My cyclization reaction is stalling, resulting in low yields of the desired purine. What are the primary causes and how can I fix this?

A1: Incomplete cyclization is a common issue that typically points to three areas: the choice of cyclizing agent, reaction conditions, or the reactivity of your specific imidazole precursor.

• Causality of Cyclizing Agents: The one-carbon unit that forms the C2-N3-C4 portion of the pyrimidine ring is critical.

  • Formic Acid: While common, it often requires high temperatures, which can lead to the degradation of sensitive substrates. If the reaction stalls, it may only proceed to the formylation stage without cyclizing.[4]

  • Orthoesters (e.g., Triethyl Orthoformate): These are excellent reagents that often allow for milder reaction conditions.[3][5] However, they are highly sensitive to water. Trace moisture can hydrolyze the orthoester and any reactive imidate intermediates, halting the reaction.[5] Ensure you are using anhydrous solvents and reagents.

  • Formamide: Acts as both reagent and solvent but requires very high temperatures, which is not suitable for many functionalized imidazoles.[6]

• Troubleshooting Steps & Optimization:

  • Verify Anhydrous Conditions: If using orthoesters, dry your solvent (e.g., toluene, acetonitrile) over molecular sieves and distill your reagents if necessary.

  • Increase Temperature Incrementally: For formic acid or formamide cyclizations, gradually increase the reflux temperature. Monitor the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to find the optimal balance between reaction rate and decomposition.

  • Consider Catalysis: For orthoester cyclizations, adding a catalytic amount of a weak acid like p-toluenesulfonic acid (p-TsOH) can facilitate the reaction.[5]

  • Microwave Irradiation: This technique can significantly accelerate cyclization and improve yields by providing rapid, uniform heating, sometimes achieving results in minutes that would otherwise take hours.[7]

Q2: I suspect my 5-aminoimidazole-4-carboxamide riboside (AICAR) precursor is degrading. How can I assess its stability and prevent decomposition during the reaction?

A2: AICAR and related 5-aminoimidazoles are notoriously unstable, which can be a major source of poor yields.[8] AICAR is an intermediate in the de novo purine biosynthesis pathway and can be susceptible to both chemical and enzymatic degradation.[9][10]

• Mechanisms of Degradation:

  • Hydrolysis: The glycosidic bond in AICAR can be labile, especially under acidic conditions, cleaving the ribose moiety.

  • Oxidation: The electron-rich aminoimidazole ring is susceptible to oxidation, leading to colored impurities.

  • Ring Opening: Under harsh acidic or basic conditions, the imidazole ring itself can undergo cleavage.[11][12]

• Validation and Prevention Protocol:

  • Purity Check: Before starting, always check the purity of your AICAR by HPLC and ¹H NMR. Look for the appearance of new peaks or the absence of characteristic signals.

  • Use Fresh or Inert-Stored Material: Use AICAR from a freshly opened bottle or one that has been stored under an inert atmosphere (argon or nitrogen) at low temperatures (-20°C).

  • pH Control: Buffer the reaction mixture if possible, especially if acidic reagents are used for cyclization. The stability of related intermediates is known to be pH-dependent.[12]

  • Protecting Groups: For multi-step syntheses, consider protecting the ribose hydroxyls (e.g., as acetonides) or the exocyclic amine. This adds steps but can drastically improve stability and yield.[13][14]

Troubleshooting Workflow: Low Yield

Below is a logical decision-making process for addressing low-yield reactions.

Caption: Decision tree for troubleshooting low reaction yields.

Section 2: Side Product Formation & Purification

The formation of multiple products complicates purification and reduces the yield of the target compound. Understanding the origin of these side products is key to suppressing their formation.

Q3: My reaction mixture is complex, with several unidentified spots on the TLC plate. What are the likely side products and how can I minimize them?

A3: A complex reaction mixture often arises from the instability of intermediates or competing reaction pathways. The most common side products in purine synthesis from imidazoles are:

• Hydrolyzed Intermediates: As discussed, water is a critical enemy, especially when using orthoesters. It can hydrolyze the orthoester itself or the key imidate intermediate, leading back to the starting amine.[5]

• N-Oxides: Certain reaction pathways, particularly those starting from oxime precursors, can lead to the formation of purine N-oxides. While sometimes desirable, they are often an unexpected side product.[5]

• Partially Reacted Intermediates: If cyclization is slow or incomplete, you can isolate N-formylated imidazole precursors that have failed to close the pyrimidine ring.

• Products of Self-Condensation: The nucleophilic amino group of one imidazole molecule can potentially react with an activated group on another, leading to dimerization, although this is less common than simple reaction failure.

Strategies for Minimization:

Side Product Type	Probable Cause	Recommended Action
Hydrolysis Products	Presence of water	Use anhydrous solvents and reagents. Run the reaction under an inert (N₂ or Ar) atmosphere.
N-Oxides	Use of oxime precursors	If N-oxides are undesired, switch to a different precursor, such as an amino-carboxamide or amino-nitrile.[5]
Incomplete Cyclization	Insufficient energy/time	Increase reaction temperature or time. Consider using microwave heating to drive the reaction to completion.[7]
Colored Impurities	Oxidation of starting material	Degas solvents and run the reaction under an inert atmosphere. Use fresh, high-purity starting materials.

Q4: I'm struggling to purify my target purine from the reaction mixture. What are the best practices for purification?

A4: Purines can be challenging to purify due to their polarity and potential for hydrogen bonding, which can cause streaking on silica gel.

• Work-up: After the reaction, a simple aqueous work-up can often remove highly polar reagents like formic acid or formamide. Be mindful of your product's solubility.

• Recrystallization: This is the ideal method if a suitable solvent system can be found. Try polar solvents like ethanol, methanol, or mixtures with water. This is often the most effective way to obtain high-purity material.

• Silica Gel Chromatography:

  • Solvent System: Start with a moderately polar system, such as dichloromethane/methanol or ethyl acetate/hexane, and gradually increase the polarity.

  • Tailing Reduction: If the product streaks, add a small amount of a basic modifier like triethylamine (0.5-1%) or a few drops of ammonium hydroxide to the mobile phase. This deactivates acidic sites on the silica gel that interact strongly with the nitrogenous purine ring.

  • Reversed-Phase Chromatography: For very polar or water-soluble purines (especially nucleosides), reversed-phase (C18) HPLC is often more effective than normal-phase chromatography.[15]

Section 3: Key Experimental Protocols

Adherence to a robust, well-defined protocol is essential for reproducibility.

Protocol 1: General Cyclization using Triethyl Orthoformate

This protocol describes a general method for the cyclization of a 5-aminoimidazole-4-carboxamide precursor to form a purin-6-one derivative.

• Preparation: In a flame-dried, round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the 5-aminoimidazole-4-carboxamide precursor (1.0 eq).

• Reagents: Add anhydrous toluene (or another suitable high-boiling solvent) to create a slurry. Add triethyl orthoformate (3.0-5.0 eq).

• Reaction: Heat the mixture to reflux (typically 110-120°C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS every 1-2 hours.[16][17] The starting material is typically much more polar than the cyclized purine product. The reaction is complete when the starting material spot/peak is no longer visible.

• Work-up: Allow the reaction to cool to room temperature. If a precipitate has formed, this may be your product. If so, collect it by vacuum filtration and wash with a non-polar solvent like hexane or ether.

• Purification: If the product remains in solution, remove the solvent under reduced pressure. Purify the resulting crude solid by recrystallization (e.g., from ethanol) or silica gel column chromatography.

Protocol 2: Reaction Monitoring by Analytical HPLC

This protocol is for analyzing the progress of the reaction.

• Instrumentation: An HPLC system with a UV detector is required.[15]

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is standard.

• Mobile Phase: A gradient elution is often best.

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile

  • Example Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

• Sample Preparation: At each time point, withdraw a small aliquot (~5-10 µL) from the reaction mixture. Dilute it significantly with a solvent like methanol or acetonitrile to stop the reaction and precipitate any salts. Centrifuge the sample and inject the supernatant.

• Analysis: Monitor the disappearance of the starting material peak and the appearance of the product peak. Set the UV detector to the λmax of your purine, typically around 260-280 nm.[15]

General Reaction Pathway Diagram

This diagram illustrates the fundamental transformation from a 4,5-disubstituted imidazole to the purine ring system.

Caption: General pathway for purine synthesis from an imidazole precursor.

References

• Ragab, A., et al. (2025). Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. RSC Advances, 15(5), 3607-3645. [Link][7][18][19][20]

• Gawronski, J., et al. (2004). Synthesis of N-7-Substituted Purines from Imidazole Precursors. Molecules, 9(4), 287-300. [Link][5]

• Zalkin, H., & Dixon, J. E. (1992). De novo purine nucleotide biosynthesis. Progress in nucleic acid research and molecular biology, 42, 259-287. [Link][1][2]

• Mádrová, L., et al. (2018). Mass spectrometric analysis of purine de novo biosynthesis intermediates. PLoS ONE, 13(12), e0208947. [Link][16]

• An, S., et al. (2010). Quantitative Analysis of Purine Nucleotides Indicates That Purinosomes Increase de Novo Purine Biosynthesis. Journal of Biological Chemistry, 285(49), 38589-38596. [Link][21]

• Zhang, Y., et al. (2013). A HPLC method for simultaneous determination of 5-aminoimidazole-4-carboxamide riboside and its active metabolite 5-aminoimidazole-4-carboxamide ribotide in tumor-bearing nude mice plasma and its application to pharmacokinetics study. Journal of Pharmaceutical and Biomedical Analysis, 74, 233-238. [Link][22]

• Oyelere, A. K., et al. (2021). Structure of 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR) transformylase/IMP cyclohydrolase (ATIC) from Plasmodium falciparum. ResearchGate. [Link][23]

• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 16(4), 131. [Link][13]

• Van Kuilenburg, A. B. P. (2004). Mass Spectrometry for Analysis of Purine and Pyrimidine Compounds. ResearchGate. [Link][17]

• Rahman, N. F. (2020). Traube Purine Synthesis. Scribd. [Link][4]

• Robins, M. J., et al. (2006). Structure and synthesis of 6-(substituted-imidazol-1-yl)purines: versatile substrates for regiospecific alkylation and glycosylation at N9. The Journal of organic chemistry, 71(11), 4219–4228. [Link][24]

• Kirk, B. E. (1980). An easily introduced and removed protecting group for imidazole nitrogen: A convenient route to 2-substituted imidazoles. The Journal of Organic Chemistry, 45(20), 4155-4158. [Link][25]

• Taylor, E. C., & Loeffler, L. J. (1960). Purines, Pyrimidines, and Imidazoles. Part IX. A New Synthesis of Purines from Imidazoles. Journal of the American Chemical Society, 82(12), 3147-3151. [Link][3]

• Leonard, N. J., et al. (1969). Purines, pyrimidines, and imidazoles. Part XXXI. Some reactions of the allylic group in the plant cell-division promoting factor, zeatin, and its nucleoside and nucleotide derivatives. Journal of the Chemical Society C: Organic, 1625-1633. [Link][14]

• Becerra, A., & Lazcano, A. (2018). Evolutionary convergence in the biosyntheses of the imidazole moieties of histidine and purines. PLoS ONE, 13(4), e0196349. [Link][11][26]

• Dougherty, M. J., et al. (2012). The role of imidazole in peptide cyclization by transesterification: parallels to the catalytic triads of serine proteases. Organic & biomolecular chemistry, 10(30), 5794–5797. [Link][27]

• Downs, D. M., & Escalante-Semerena, J. C. (2012). Aminoimidazole Carboxamide Ribotide Exerts Opposing Effects on Thiamine Synthesis in Salmonella enterica. Journal of bacteriology, 194(12), 3147–3154. [Link][8]

• Gadalla, K. K., et al. (2007). 5-Aminoimidazole-4-carboxamide riboside (AICAR) enhances GLUT2-dependent jejunal glucose transport: a possible role for AMPK. Biochemical Journal, 403(1), 121–129. [Link][9]

• Ceballos-Picot, I., et al. (2021). Disorders of purine biosynthesis metabolism. Journal of inherited metabolic disease, 45(1), 57-73. [Link][10]

• Shaw, G., et al. (1966). Purines, pyrimidines, and imidazoles. Part XXV. Some chemical reactions and interconversions of intermediates in the sequence of biosynthesis de novo of purine nucleotides leading to imidazole nucleotides. Journal of the Chemical Society C: Organic, 921-926. [Link][12]

Sources

• 1. bioone.org [bioone.org]
• 2. Purine and Pyrimidine Nucleotide Synthesis and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. scribd.com [scribd.com]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08271K [pubs.rsc.org]
• 8. Aminoimidazole Carboxamide Ribotide Exerts Opposing Effects on Thiamine Synthesis in Salmonella enterica - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 5-Aminoimidazole-4-carboxamide riboside (AICAR) enhances GLUT2-dependent jejunal glucose transport: a possible role for AMPK - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Disorders of purine biosynthesis metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Purine Chemistry in the Early RNA World at the Origins of Life: From RNA and Nucleobases Lesions to Current Key Metabolic Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Purines, pyrimidines, and imidazoles. Part XXV. Some chemical reactions and interconversions of intermediates in the sequence of biosynthesis de novo of purine nucleotides leading to imidazole nucleotides - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 13. jocpr.com [jocpr.com]
• 14. Purines, pyrimidines, and imidazoles. Part XXXI. Some reactions of the allylic group in the plant cell-division promoting factor, zeatin, and its nucleoside and nucleotide derivatives - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Mass spectrometric analysis of purine de novo biosynthesis intermediates | PLOS One [journals.plos.org]
• 17. researchgate.net [researchgate.net]
• 18. Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Quantitative Analysis of Purine Nucleotides Indicates That Purinosomes Increase de Novo Purine Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 22. A HPLC method for simultaneous determination of 5-aminoimidazole-4-carboxamide riboside and its active metabolite 5-aminoimidazole-4-carboxamide ribotide in tumor-bearing nude mice plasma and its application to pharmacokinetics study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Structure and synthesis of 6-(substituted-imidazol-1-yl)purines: versatile substrates for regiospecific alkylation and glycosylation at N9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Evolutionary convergence in the biosyntheses of the imidazole moieties of histidine and purines | PLOS One [journals.plos.org]
• 27. The role of imidazole in peptide cyclization by transesterification: parallels to the catalytic triads of serine proteases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solubility Optimization for Imidazole-Based Compounds

Current Status: Online Operator: Senior Application Scientist Topic: Solubility Enhancement Strategies for Imidazole Scaffolds Case ID: IMD-SOL-001

Introduction: The Imidazole Paradox

Welcome. If you are reading this, you are likely struggling with an imidazole-derivative that behaves like "brick dust" (high melting point, low solubility) or a "grease ball" (high logP, poor aqueous interaction).

The imidazole ring is amphoteric but predominantly functions as a weak base (pKa ~6.95 for the parent ring). This is your primary leverage point. The nitrogen at position 3 (N-3) has a lone pair available for protonation, while the N-1 proton can be removed by strong bases.

This guide moves beyond generic advice. We will engineer solubility using three validated pillars: Thermodynamic Control (Salts) , Molecular Encapsulation (Cyclodextrins) , and Kinetic Trapping (Amorphous Solid Dispersions) .

Module 1: Thermodynamic Control (Salt Selection)

The Principle: Since most bioactive imidazoles are weak bases, converting the free base into a salt form is the most efficient strategy to increase aqueous solubility by orders of magnitude. The crystal lattice energy is replaced by ionic solvation energy.

The Protocol: Counterion Decision Matrix

Do not randomly select acids. Use the

pKa Rule :

• pKa > 3: High probability of stable salt formation.
• pKa < 0: Salt will likely disproportionate in solution (unstable).

Recommended Counterions for Imidazoles:

• Hydrochloric Acid (HCl): The gold standard for imidazoles (e.g., Miconazole Nitrate is common, but HCl is often more soluble).

• Mesylate (Methanesulfonic acid): Excellent for lipophilic imidazoles where HCl salts are hygroscopic.

• Tartrate/Maleate: Useful if a slower dissolution rate is required (controlled release).

Workflow Visualization: Salt Selection Logic

Figure 1: Decision logic for selecting the appropriate counterion based on pKa differentials.

Module 2: Molecular Encapsulation (Cyclodextrins)

The Principle: If salt formation is impossible (e.g., the molecule is neutral or sensitive to pH), use Cyclodextrins (CDs) . The hydrophobic imidazole ring fits perfectly into the lipophilic cavity of

-Cyclodextrin ( -CD), while the hydrophilic exterior ensures water solubility.

Preferred Excipient: Hydroxypropyl-

-Cyclodextrin (HP- -CD) . Why? Native -CD has limited solubility and renal toxicity risks. The hydroxypropyl derivative is safer and far more soluble (>600 mg/mL).

Experimental Protocol: Phase Solubility Study

Objective: Determine the stability constant (

) to predict solubility enhancement.

• Preparation: Prepare aqueous solutions of HP-

  -CD at increasing concentrations (0, 5, 10, 20, 50, 100 mM).

• Saturation: Add excess imidazole compound to each vial.

• Equilibration: Shake at 25°C for 72 hours.

• Separation: Filter through a 0.45 µm PVDF filter (avoid nylon, which binds imidazoles).

• Quantification: Analyze filtrate via HPLC-UV.

• Calculation: Plot Drug Concentration (M) vs. CD Concentration (M).

Data Interpretation:

Profile Type	Slope	Interpretation	Action
A-Linear ( )	< 1	1:1 Complex formed	Ideal. Solubility increases linearly with CD.
A-Positive ( )	> 1	1:2 Complex formed	Higher order complex. Highly efficient.
B-Type	N/A	Precipitation occurs	Complex has limited solubility. Switch to SBE- -CD (Captisol).

Module 3: Kinetic Trapping (Amorphous Solid Dispersions)

The Principle: Crystalline imidazoles have high lattice energy. We can "freeze" the molecule in a disordered, high-energy amorphous state using a polymer carrier. This creates a "spring and parachute" effect:

• Spring: Rapid dissolution of the amorphous drug (supersaturation).

• Parachute: The polymer prevents the drug from crashing back out of solution.

Polymer Selection Guide:

• PVP-VA (Kollidon VA64): Best for immediate release. High hydrophilicity but risks recrystallization if moisture is absorbed.

• HPMC-AS (Affinisol): Best for maintaining supersaturation. The acetate/succinate groups provide hydrophobic regions that interact with the imidazole ring, preventing nucleation (the "crash out").

Workflow Visualization: Polymer Selection

Figure 2: Polymer selection strategy for Amorphous Solid Dispersions (ASD).

Troubleshooting Matrix (FAQ)

Q1: My compound dissolves at pH 2.0 but precipitates immediately when I dilute it into pH 7.4 buffer (simulated intestinal fluid).

• Diagnosis: This is the classic "pH-dependent solubility crash." The ionized salt reverts to the insoluble free base at neutral pH.

• Solution: You need a "precipitation inhibitor." Add 0.1% to 0.5% HPMC (Hydroxypropyl methylcellulose) or PVP to your buffer before dilution. This delays nucleation, keeping the drug in a metastable supersaturated state long enough for assays or absorption.

Q2: I tried making an HCl salt, but it turned into a sticky oil (deliquescent) instead of a powder.

• Diagnosis: The lattice energy of the HCl salt is too low, or it is too hygroscopic.

• Solution: Switch counterions. Try Mesylate or Tosylate . These organic counterions often provide better packing in the crystal lattice for lipophilic imidazoles, resulting in non-hygroscopic powders.

Q3: Can I use DMSO to improve solubility for cell culture assays?

• Diagnosis: Yes, but with caution.

• Solution: Dissolve the stock in 100% DMSO. When dosing cells, ensure the final DMSO concentration is < 0.5% (v/v) .[1]

  • Critical Step: If the drug precipitates upon adding the DMSO stock to the media, do not vortex. Vortexing promotes crystal growth. Instead, add the stock to the media slowly while stirring rapidly, or pre-complex with a cyclodextrin.

References

• BenchChem. (2025).[1] Technical Support Center: Improving the Solubility of 2-(4-Ethoxyphenyl)imidazole for Biological Assays. Link

• Kalepu, S., & Nekkanti, V. (2015). Insoluble drug delivery strategies: review of recent advances and business prospects. Acta Pharmaceutica Sinica B. Link

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews. Link

• Baghel, S., Cathcart, H., & O'Reilly, N. J. (2016). Polymeric Amorphous Solid Dispersions: A Review of Amorphization, Crystallization, Stabilization, Solid-State Characterization, and Aqueous Solubility of Biopharmaceutical Classification System Class II Drugs. Journal of Pharmaceutical Sciences. Link

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Mitigating Racemization in Reactions with Imidazole Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center dedicated to a persistent challenge in synthetic chemistry: the prevention of racemization in reactions involving imidazole-containing molecules, particularly in the context of peptide synthesis and drug development. This guide is designed for researchers, scientists, and drug development professionals who encounter stereochemical instability when working with these valuable but sensitive compounds. Here, we synthesize technical accuracy with field-proven insights to provide a comprehensive resource for troubleshooting and optimizing your experimental outcomes.

Understanding the Core Problem: Why Imidazole Derivatives are Prone to Racemization

The imidazole ring, a key functional group in the amino acid histidine and numerous pharmaceutical compounds, possesses a unique electronic character that makes it a double-edged sword in synthesis.[1][2] While its nucleophilic and basic properties are often exploited for catalysis, they are also the root cause of its high propensity for inducing racemization at adjacent chiral centers.[3][4]

The primary mechanism involves the imidazole side chain acting as an intramolecular base.[1] During the activation of a carboxylic acid (a necessary step for amide bond formation), the electron-rich nitrogen of the imidazole ring can abstract the proton from the adjacent α-carbon. This abstraction leads to the formation of a planar, achiral enolate intermediate. Subsequent reprotonation can occur from either face of the planar intermediate, resulting in a mixture of both L- and D-enantiomers and thus, a loss of stereochemical purity.[1][5] Histidine is one of the amino acids most susceptible to this phenomenon.[5]

Caption: Mechanism of imidazole-catalyzed racemization.

Troubleshooting Guide

This section is structured in a question-and-answer format to directly address common issues observed during synthesis.

Question 1: I've detected significant racemization in my peptide containing a histidine residue. My primary coupling reagent is a carbodiimide (DCC, DIC, EDC). What is the most likely cause and how do I fix it?

Answer:

Using carbodiimide coupling reagents alone is a frequent cause of severe racemization.[5][6] These reagents form a highly reactive O-acylisourea intermediate which is very susceptible to both intermolecular base-catalyzed racemization and intramolecular racemization, especially with sensitive amino acids like histidine.[5][7]

Resolution Protocol:

• Incorporate Racemization-Suppressing Additives: Never use carbodiimides alone for sensitive couplings.[5][7] Always include an additive like 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma Pure).[5] These additives react with the O-acylisourea to form an active ester that is more stable and less prone to racemization.[5]

• Control Reaction Temperature: Higher temperatures accelerate the rate of racemization.[5] Perform the coupling reaction at a lower temperature, such as 0°C, to slow down the rate of enolization.[5]

• Minimize Pre-activation Time: Prolonged pre-activation of the amino acid before its addition to the amine component allows more time for the activated species to racemize.[6] Add the activated amino acid to the reaction immediately after it is formed.[6]

Question 2: I'm already using HOBt with my carbodiimide, but I'm still observing epimerization. What other factors should I investigate?

Answer:

Even with additives, other factors can contribute to racemization, most notably the choice and amount of base used, as well as the solvent system.

Resolution Protocol:

• Evaluate Your Base: The choice of base and its concentration are critical.[5]

  • Problem: Strong, non-sterically hindered bases can accelerate racemization.[5] N,N-diisopropylethylamine (DIPEA), while common, can contribute to this side reaction.[5][7]

  • Solution: Use the minimum amount of base necessary for the reaction to proceed.[5] Consider switching to a weaker or more sterically hindered base. For reactions with a high risk of racemization, sym-collidine has been recommended as a substitute for DIPEA or N-methylmorpholine (NMM).[7]

• Assess Your Solvent: The polarity of the solvent can influence the rate of racemization.[5][8]

  • Problem: Highly polar aprotic solvents like DMF and DMSO can sometimes promote racemization.

  • Solution: While ensuring all components remain soluble, consider using a less polar solvent system. Solvents like tetrahydrofuran (THF) or dichloromethane (DCM) have been shown to be less favorable for racemization compared to acetonitrile or nitromethane.[8] However, this must be balanced with potential decreases in coupling speed and solubility.[6]

• Protect the Imidazole Ring: For particularly sensitive syntheses, especially with histidine, protecting the imidazole side chain is a highly effective strategy.[1][9] Protecting groups on the pi (π) nitrogen, such as Benzyloxymethyl (Bom), tert-Butoxymethyl (Bum), or Methoxybenzyloxymethyl (MBom), are very effective at suppressing racemization.[1]

Question 3: My reaction does not involve peptide coupling, but I am seeing racemization of a chiral center adjacent to a newly formed or modified imidazole ring. What should I consider?

Answer:

The principles of base-catalyzed racemization still apply. Strong bases used during the synthesis or modification of the imidazole derivative can cause epimerization of nearby chiral centers.[10]

Resolution Protocol:

• Re-evaluate Base Strength: Strong inorganic bases are known to induce racemization in chiral imidazolines, particularly when a nitrogen atom is unsubstituted.[10] If possible, switch to milder amine bases, which have been shown not to cause racemization in certain systems.[10]

• Temperature Control: As with peptide synthesis, elevated temperatures can increase the rate of racemization.[11][12] Maintain the lowest practical temperature for your reaction.

• Protect Vulnerable Protons: If the chiral center has an acidic proton, consider whether reaction conditions can be modified to be non-basic. If a base is required, use the mildest base possible at the lowest effective concentration.

Prophylactic Strategies: Best Practices

To proactively minimize racemization, especially in high-stakes applications like drug development, consider the following:

• Reagent Selection: For critical steps involving sensitive amino acids like Histidine or Cysteine, avoid carbodiimides alone. Opt for coupling reagents known for low racemization potential.[5] Phosphonium and aminium/uronium reagents (e.g., HATU, HBTU) are generally efficient, but for the most challenging cases, reagents like DEPBT are recommended due to their remarkable resistance to racemization, especially for Fmoc-His(Trt)-OH.[7]

• Protecting Group Strategy: When synthesizing histidine-containing peptides, the use of a side-chain protecting group on the imidazole nitrogen is one of the most robust methods to prevent racemization.[1][9]

• Ynamide Coupling Reagents: For certain applications, novel ynamide-based coupling reagents have been developed that proceed with no detectable racemization as they avoid the need for base-catalyzed activation.[13][14]

Table 1: Comparison of Coupling Reagents and Racemization

Coupling System	Additive	Base Requirement	Racemization Potential	Key Considerations
DIC / DCC	None	None (unless salt present)	High	Not recommended for sensitive amino acids without an additive.[5][7]
DIC / DCC	HOBt or Oxyma	None (unless salt present)	Low	Industry standard; significantly reduces racemization.[5][7]
HBTU / HATU	None (contains HOBt/HOAt moiety)	Tertiary Amine (e.g., DIPEA)	Low to Moderate	Highly efficient, but base can still cause some racemization.[5][7]
DEPBT	None (contains HOOBt moiety)	Tertiary Amine (e.g., DIPEA)	Very Low	Reagent of choice for highly racemization-prone residues like Fmoc-His(Trt)-OH.[7]
Ynamides	None	None	Extremely Low / None Detected	Novel reagent class, excellent for racemization-free couplings.[13][14]

Troubleshooting Workflow

Use the following decision tree to diagnose the source of racemization in your experiment.

Caption: Troubleshooting workflow for racemization issues.

Analytical Techniques for Detecting and Quantifying Racemization

Verifying the stereochemical purity of your final product is a critical quality control step.[15] Several analytical techniques can be employed:

• Chiral High-Performance Liquid Chromatography (HPLC): This is a powerful and widely used method.[6][16] It uses a chiral stationary phase to separate the desired peptide from its diastereomers, allowing for accurate quantification.[6][17]

• Gas Chromatography (GC) on a Chiral Column: This method typically requires hydrolysis of the peptide into its constituent amino acids, followed by derivatization. The derivatized amino acids are then separated on a chiral GC column to quantify the D- and L-isomers.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Using chiral solvating agents or derivatizing agents, it is possible to induce a chemical shift difference between enantiomers or diastereomers, allowing for their quantification by NMR.[16][17]

Detailed Experimental Protocols

Protocol 1: Standard Low-Racemization Coupling in SPPS

This protocol provides a baseline for minimizing racemization during a standard Fmoc-based solid-phase peptide synthesis (SPPS) coupling cycle, particularly for sensitive amino acids.

• Deprotection: Remove the N-terminal Fmoc protecting group from the resin-bound peptide using a standard solution of 20% piperidine in DMF.

• Washing: Thoroughly wash the resin with DMF (at least 5-7 times) to remove all traces of piperidine.

• Amino Acid Activation and Coupling:

  • In a separate vessel, dissolve 3-5 equivalents of the Nα-Fmoc-protected amino acid in DMF.

  • Add 3-5 equivalents of an additive (e.g., Oxyma Pure).

  • Add 3-5 equivalents of Diisopropylcarbodiimide (DIC).

  • Allow the mixture to pre-activate for no more than 1-5 minutes at room temperature.

  • Immediately add the activation mixture to the washed resin.

• Reaction: Allow the coupling reaction to proceed for 1-2 hours at room temperature. For highly sensitive couplings, perform this step at 0°C.

• Washing: Wash the resin thoroughly with DMF to remove excess reagents and byproducts.

• Monitoring: Perform a Kaiser test or other appropriate colorimetric test to confirm the completion of the coupling reaction.[5]

Protocol 2: Quantification of Racemization by Chiral HPLC after Acid Hydrolysis

This protocol outlines a general method to determine the percentage of D-isomer in a synthetic peptide.

• Peptide Hydrolysis:

  • Place a known amount of the purified peptide (approx. 1-2 mg) in a hydrolysis tube.

  • Add 1 mL of 6N HCl.

  • Seal the tube under vacuum and heat at 110°C for 24 hours.

• Sample Preparation:

  • After cooling, open the tube and evaporate the HCl under a stream of nitrogen or using a lyophilizer.

  • Re-dissolve the resulting amino acid mixture in a suitable aqueous buffer (e.g., 0.1 M sodium citrate, pH 2.2).[5]

• Chiral HPLC Analysis:

  • Inject the prepared sample onto a suitable chiral HPLC column (e.g., a ligand-exchange column or a Pirkle-type column).

  • Separate the D- and L-amino acids using an appropriate isocratic or gradient mobile phase, following the column manufacturer's recommendations.

  • Quantify the peak areas for the D- and L-isomers to determine the percentage of racemization for each amino acid.

Frequently Asked Questions (FAQs)

Q1: Why is histidine so much more prone to racemization than other amino acids? A: The imidazole side chain of histidine can act as a built-in intramolecular base, directly abstracting the α-proton of the activated amino acid.[1][5] This proximity effect significantly accelerates the formation of the achiral enolate intermediate compared to intermolecular catalysis by bases in the solution.[1]

Q2: Will protecting the imidazole nitrogen completely solve the racemization problem? A: In most cases, it is the most effective solution. Protecting the imidazole ring, especially at the π-nitrogen, prevents it from acting as a base, thereby shutting down the primary intramolecular racemization pathway.[1][9] This makes the histidine residue behave more like other non-problematic amino acids.

Q3: Are there any situations where a small amount of racemization is acceptable? A: For drug development professionals, the acceptable level of any diastereomeric impurity is dictated by regulatory agencies (e.g., FDA, EMA) and is typically very low. Racemization can drastically alter a peptide's or drug's biological activity, efficacy, and safety profile.[5] Therefore, minimizing it to the lowest detectable level is always the primary goal.[18]

Q4: Can microwave-assisted synthesis increase the risk of racemization? A: Yes. While microwave energy can dramatically speed up coupling reactions, the associated increase in temperature can also accelerate the rate of racemization.[9] It is crucial to use microwave protocols that are specifically optimized for sensitive amino acids, often involving lower power settings, shorter irradiation times, and efficient cooling.

References

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• Busacca, C. A., et al. (2008). On the racemization of chiral imidazolines. Journal of Organic Chemistry, 73(24), 9756-61. [Link]

• Jones, J. H., & Ramage, W. I. (1978). An approach to the prevention of racemisation in the synthesis of histidine-containing peptides. Journal of the Chemical Society, Chemical Communications. [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. (2025). American Pharmaceutical Review. [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

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• Williams, A. W., & Young, G. T. (1972). Amino-acids and peptides. Part XXXV. The effect of solvent on the rates of racemisation and coupling of some acylamino-acid p-nitro-phenyl esters. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Hu, L., et al. (2016). Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis. Journal of the American Chemical Society, 138, 13135-13138. [Link]

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• Turning up the heat mimics allosteric signaling in imidazole-glycerol phosphate synthase. (2023). Nature Communications. [Link]

• Al-Gharabli, S. I., et al. (2019). The problem of racemization in drug discovery and tools to predict it. Expert Opinion on Drug Discovery. [Link]

• Water-removable ynamide coupling reagent for racemization-free syntheses of peptides, amides, and esters. (2019). Green Chemistry. [Link]

• 7.4 Racemization Assays. Thieme. [Link]

• Chapter 3: Racemization, Enantiomerization and Diastereomerization. (2007). Wiley. [Link]

• Synthesis and Characterization of Imidazole Derivatives and Catalysis Using Chemical Pharmaceutical Compounds. (2019). Journal of Advanced Research in Dynamical and Control Systems. [Link]

• The role of imidazole in peptide cyclization by transesterification: parallels to the catalytic triads of serine proteases. (2018). Organic & Biomolecular Chemistry. [Link]

• Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. (2023). Molecules. [Link]

• Di Pietro, O., et al. (2023). Turning up the heat mimics allosteric signaling in imidazole-glycerol phosphate synthase. Nature Communications, 14(1), 2239. [Link]

• Importance and Involvement of Imidazole Structure in Current and Future Therapy. (2026). International Journal of Molecular Sciences. [Link]

• Facile Synthesis of Optically Active Imidazole Derivatives. (2012). Molecules. [Link]

• Imidazole Catalysis. (2025). ResearchGate. [Link]

• Advanced Spectrum of Imidazole Derivatives in Therapeutics: A Review. (2023). Pharmaceuticals. [Link]

• The Unusual Transformation of an Aromatic 1H-Imidazole into a Non-Aromatic 2H-Imidazole. (2025). Molecules. [Link]

• Imidazole Scaffold: A Review of Synthetic Strategies and Therapeutic Action. (2023). International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Imidazole-amino acids. Conformational switch under tautomer and pH change. (2022). Amino Acids. [Link]

• The role of imidazole in peptide cyclization by transesterification: parallels to the catalytic triads of serine proteases. (2018). Organic & Biomolecular Chemistry. [Link]

• Pugnière, M., et al. (1984). Racemization of amino acid esters by aromatic aldehydes in basic non-aqueous solvents. Tetrahedron Letters. [Link]

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• Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. (2023). ResearchGate. [Link]

• Studies on the Radziszewski Reaction—Synthesis and Characterization of New Imidazole Derivatives. (2021). Molecules. [Link]

• Recent applications of N-acyl imidazole chemistry in chemical biology. (2021). Bioscience, Biotechnology, and Biochemistry. [Link]

• Design and Synthesis of Novel Imidazole Derivatives Possessing Triazole Pharmacophore with Potent Anticancer Activity, and In Silico ADMET with GSK-3β Molecular Docking Investigations. (2021). Molecules. [Link]

• Imidazole: Chemistry, Synthesis, Properties, Industrial Applicati. TSI Journals. [Link]

• Functionalization of imidazole N-oxide: a recent discovery in organic transformations. (2022). RSC Advances. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Synthesis of Substituted Imidazoles: A Comparative Analysis

For researchers, medicinal chemists, and professionals in drug development, the imidazole scaffold is a cornerstone of molecular design. Its prevalence in blockbuster pharmaceuticals and biologically active natural products underscores the critical need for efficient and versatile synthetic routes to access its diverse derivatives. This guide provides an in-depth comparative analysis of the most prominent classical and modern methods for synthesizing substituted imidazoles. Moving beyond a simple recitation of protocols, we will delve into the mechanistic underpinnings, substrate scope, and practical considerations of each route, offering the field-proven insights necessary to select the optimal synthetic strategy for your research objectives.

The Enduring Relevance of the Imidazole Core

The unique electronic properties of the imidazole ring, featuring both a pyridine-type and a pyrrole-type nitrogen atom, allow it to act as a hydrogen bond donor and acceptor, as well as a ligand for metal ions. This versatility facilitates a wide range of intermolecular interactions, making it a privileged structure in medicinal chemistry. From anti-hypertensives to anti-fungal agents and beyond, the imidazole motif is a testament to nature's elegant efficiency and a fertile ground for synthetic innovation.

Classical Routes: The Foundation of Imidazole Synthesis

The following sections detail the foundational methods for imidazole synthesis, each with its own set of strengths and limitations.

The Debus-Radziszewski Synthesis: A Workhorse for Tri- and Tetrasubstituted Imidazoles

First reported in the 19th century, the Debus-Radziszewski reaction remains a widely used and robust method for the synthesis of 2,4,5-trisubstituted imidazoles.[1][2] This one-pot, multi-component reaction convenes a 1,2-dicarbonyl compound, an aldehyde, and a source of ammonia, typically ammonium acetate.[3][4]

Mechanism:

The reaction is believed to proceed in two main stages. Initially, the 1,2-dicarbonyl condenses with two equivalents of ammonia to form a diimine intermediate. This is followed by the condensation of the diimine with the aldehyde and subsequent cyclization and aromatization to yield the imidazole ring.[1]

Caption: The Debus-Radziszewski Synthesis Workflow.

Experimental Protocol: Synthesis of 2,4,5-Triphenyl-1H-imidazole [3]

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine benzil (25 mmol), benzaldehyde (25 mmol), and ammonium acetate (130 mmol).

• Solvent Addition: Add 100 mL of glacial acetic acid.

• Reaction Conditions: Heat the mixture to reflux in an oil bath for 1 hour with continuous stirring.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Filter to remove any precipitate that may have formed.

  • To the filtrate, add 500 mL of water to precipitate the product.

  • Collect the precipitate by suction filtration.

  • Neutralize the filtrate with ammonium hydroxide to collect a second crop of the solid.

  • Combine the solids and recrystallize from ethanol to obtain pure 2,4,5-triphenyl-1H-imidazole.

Advantages:

• Operational Simplicity: This one-pot reaction is experimentally straightforward.

• Readily Available Starting Materials: The precursors are generally commercially available and inexpensive.

• High Yields for Specific Substrates: For many aromatic substrates, excellent yields can be achieved.[4]

Disadvantages:

• Limited Regioselectivity: The use of unsymmetrical 1,2-dicarbonyls can lead to a mixture of regioisomers.

• Harsh Reaction Conditions: The reaction often requires high temperatures and strong acids, which can be incompatible with sensitive functional groups.

• Side Reactions: The formation of byproducts, such as oxazoles, can occur.[5]

The Van Leusen Imidazole Synthesis: A Versatile Route to 1,5-Disubstituted and 1,4,5-Trisubstituted Imidazoles

The Van Leusen synthesis is a powerful method that utilizes tosylmethyl isocyanide (TosMIC) as a key reagent to construct the imidazole ring.[6][7] This reaction is particularly valuable for the synthesis of 1,5-disubstituted and 1,4,5-trisubstituted imidazoles.[8]

Mechanism:

The reaction proceeds via the deprotonation of TosMIC to form a nucleophilic anion. This anion then adds to the C=N bond of an aldimine, which can be pre-formed or generated in situ. The resulting intermediate undergoes cyclization, followed by the elimination of p-toluenesulfinic acid to afford the imidazole product.[7][9]

Caption: The Van Leusen Imidazole Synthesis Workflow.

Experimental Protocol: Van Leusen Three-Component Synthesis of a 1,5-Disubstituted Imidazole [7][8]

• Reaction Setup: To a solution of an aldehyde (1.0 mmol) and a primary amine (1.0 mmol) in methanol (5 mL), add TosMIC (1.0 mmol) and potassium carbonate (1.5 mmol).

• Reaction Conditions: Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by TLC.

• Work-up and Purification:

  • Remove the solvent under reduced pressure.

  • Add water to the residue and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution and purify the crude product by column chromatography on silica gel.

Advantages:

• High Regioselectivity: The mechanism inherently leads to specific substitution patterns.

• Mild Reaction Conditions: The reaction is typically carried out under mild basic conditions at room temperature.

• Good Functional Group Tolerance: The Van Leusen synthesis is compatible with a wide range of functional groups.[6]

• Three-Component Reaction (vL-3CR): The aldimine can be formed in situ, simplifying the experimental procedure.[7]

Disadvantages:

• Limited to Specific Substitution Patterns: This method is primarily suited for the synthesis of 1,5- and 1,4,5-substituted imidazoles.

• Potential for Side Reactions: If the aldimine formation is not efficient, the reaction of the aldehyde with TosMIC can lead to the formation of oxazoles.[7]

The Marckwald Synthesis: Access to 2-Thioimidazoles

The Marckwald synthesis is a valuable method for the preparation of 2-mercaptoimidazoles, which can be subsequently converted to other imidazole derivatives.[10] The reaction involves the condensation of an α-aminoketone or α-aminoaldehyde with a thiocyanate salt, typically potassium thiocyanate.

Mechanism:

The reaction begins with the nucleophilic attack of the amino group of the α-aminocarbonyl compound on the carbon atom of the thiocyanate. The resulting thiourea intermediate then undergoes intramolecular cyclization and dehydration to form the 2-mercaptoimidazole.

Experimental Protocol: Synthesis of a 2-Mercaptoimidazole

• Reaction Setup: In a round-bottom flask, dissolve the α-aminoketone hydrochloride (1.0 equiv) and potassium thiocyanate (1.1 equiv) in a suitable solvent such as ethanol or water.

• Reaction Conditions: Heat the reaction mixture to reflux for several hours until the starting materials are consumed (monitored by TLC).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • If a precipitate forms, collect it by filtration.

  • If no precipitate forms, concentrate the solution under reduced pressure.

  • Purify the crude product by recrystallization.

Advantages:

• Direct Access to 2-Thioimidazoles: This method provides a straightforward route to this important class of imidazole derivatives.

• Versatility of the Product: The 2-mercapto group can be readily removed or functionalized to access a variety of other substituted imidazoles.[11]

Disadvantages:

• Availability of Starting Materials: α-aminoketones and α-aminoaldehydes can be unstable and are not always readily available.

• Limited Scope: The reaction is primarily used for the synthesis of 2-mercaptoimidazoles.

The Wallach Synthesis: A Route to Chloroimidazoles

The Wallach synthesis provides a method for preparing chloro-substituted imidazoles from N,N'-disubstituted oxamides.[10]

Mechanism:

The reaction involves the treatment of an N,N'-disubstituted oxamide with phosphorus pentachloride or phosphorus oxychloride to form a chloro-containing intermediate, which is then reduced to the corresponding chloroimidazole.[10]

Experimental Protocol: General Procedure for the Wallach Synthesis

• Reaction Setup: In a flask equipped with a reflux condenser and a gas outlet, carefully add phosphorus pentachloride to an N,N'-disubstituted oxamide.

• Reaction Conditions: Gently heat the mixture until the reaction initiates. After the initial vigorous reaction subsides, continue to heat the mixture for a specified period.

• Work-up and Purification:

  • Carefully pour the reaction mixture onto crushed ice.

  • Make the solution alkaline with a suitable base (e.g., sodium hydroxide).

  • Extract the product with an organic solvent (e.g., ether).

  • Dry the organic extract and remove the solvent.

  • The resulting chloroimidazole can be further purified by distillation or recrystallization.

Advantages:

• Access to Chloroimidazoles: This method is specifically designed for the synthesis of chloro-substituted imidazoles, which can be valuable intermediates for further functionalization.

Disadvantages:

• Harsh Reagents: The use of phosphorus pentachloride or phosphorus oxychloride requires careful handling due to their corrosive and reactive nature.

• Limited Scope: The reaction is generally limited to the synthesis of specific chloroimidazole derivatives.

Modern Synthetic Strategies: Expanding the Imidazole Toolkit

The field of organic synthesis is constantly evolving, and the preparation of imidazoles has benefited from the development of new catalytic systems and reaction methodologies.

Metal-Catalyzed Multicomponent Reactions: Efficiency and Diversity

Modern multicomponent reactions (MCRs) for imidazole synthesis often employ transition metal catalysts to achieve high efficiency and broad substrate scope under milder conditions than their classical counterparts.[12][13] Copper, palladium, and rhodium are among the most commonly used metals for these transformations.[14][15][16][17]

Example: Copper-Catalyzed Synthesis of 2,4,5-Trisubstituted Imidazoles [18][19][20][21]

Copper catalysts, such as CuI, have been shown to be highly effective in promoting the Debus-Radziszewski-type synthesis of 2,4,5-trisubstituted imidazoles.[18]

Experimental Protocol: CuI-Catalyzed Synthesis of a 2,4,5-Trisubstituted Imidazole [19]

• Reaction Setup: In a sealed tube, combine a 1,2-dicarbonyl compound (1.0 mmol), an aldehyde (1.0 mmol), ammonium acetate (3.0 mmol), and CuI (10 mol%).

• Solvent Addition: Add a suitable solvent, such as methanol (7 mL).

• Reaction Conditions: Heat the mixture at 65 °C for 30-90 minutes.

• Work-up and Purification:

  • After cooling, remove the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica gel.

Advantages:

• High Yields and Short Reaction Times: Metal catalysis often leads to significantly improved yields and reduced reaction times compared to classical methods.[19]

• Milder Reaction Conditions: Catalytic methods frequently operate under milder temperature and pH conditions.

• Broad Substrate Scope: These methods often exhibit greater tolerance for a wider variety of functional groups.

Disadvantages:

• Catalyst Cost and Toxicity: Some metal catalysts can be expensive and may require removal from the final product, especially in a pharmaceutical context.

• Ligand Sensitivity: Some catalytic systems require specific ligands that may be air- or moisture-sensitive.

Metal-Catalyzed C-H Activation/Annulation: A Modern Frontier

A more recent and powerful approach to imidazole synthesis involves the direct functionalization of C-H bonds.[15] Rhodium- and palladium-catalyzed reactions have been developed for the C-H activation and subsequent annulation to form the imidazole ring, offering novel and atom-economical synthetic pathways.[15][22][23]

Mechanism:

These reactions typically involve the coordination of a directing group on the substrate to the metal center, followed by C-H activation to form a metallacycle. This intermediate then reacts with a coupling partner, leading to the construction of the imidazole ring.

Caption: Generalized Workflow for C-H Activation/Annulation in Imidazole Synthesis.

Advantages:

• Atom Economy: C-H activation strategies avoid the need for pre-functionalized starting materials, leading to more atom-economical syntheses.

• Novel Disconnections: This approach opens up new retrosynthetic pathways to complex imidazole derivatives.

• High Regioselectivity: The use of directing groups allows for precise control over the site of functionalization.

Disadvantages:

• Catalyst and Directing Group Requirements: These methods often require specific and sometimes complex catalysts and directing groups.

• Substrate Scope Limitations: The scope of these reactions can be limited by the requirement for a suitable directing group.

Comparative Analysis of Synthetic Routes

To facilitate an objective comparison, the following table summarizes the key features of the discussed synthetic routes.

Synthetic Route	Primary Product Type	Starting Materials	Typical Yields	Key Advantages	Key Disadvantages
Debus-Radziszewski	2,4,5-Trisubstituted & 1,2,4,5-Tetrasubstituted	1,2-Dicarbonyl, Aldehyde, Ammonia/Amine	Moderate to Excellent	Simplicity, readily available starting materials.	Harsh conditions, potential for low regioselectivity.
Van Leusen	1,5-Disubstituted & 1,4,5-Trisubstituted	Aldimine, TosMIC	Good to Excellent	High regioselectivity, mild conditions, good functional group tolerance.	Limited to specific substitution patterns, potential oxazole side-product.
Marckwald	2-Mercaptoimidazoles	α-Aminoketone/aldehyde, Thiocyanate	Moderate to Good	Direct access to 2-thioimidazoles, versatile product for further functionalization.	Availability and stability of α-aminocarbonyls can be an issue.
Wallach	Chloroimidazoles	N,N'-Disubstituted Oxamide	Moderate	Specific synthesis of chloroimidazoles.	Harsh reagents, limited scope.
Metal-Catalyzed MCRs	Variably Substituted	Varies (e.g., 1,2-Dicarbonyl, Aldehyde, Amine)	Good to Excellent	High yields, short reaction times, mild conditions, broad scope.	Catalyst cost and toxicity, potential need for ligands.
C-H Activation/Annulation	Variably Substituted	Substrate with directing group, coupling partner	Moderate to Good	High atom economy, novel disconnections, high regioselectivity.	Requires specific catalysts and directing groups, potentially limited scope.

Conclusion

The synthesis of substituted imidazoles is a rich and diverse field, with a range of methods available to the modern chemist. The classical Debus-Radziszewski and Van Leusen syntheses remain highly relevant and powerful tools, particularly for the preparation of specific substitution patterns. The Marckwald and Wallach syntheses offer valuable routes to functionalized imidazole intermediates.

The advent of modern catalytic methods, including metal-catalyzed multicomponent reactions and C-H activation strategies, has significantly expanded the synthetic toolbox. These approaches often provide superior efficiency, milder reaction conditions, and broader substrate scope, enabling the construction of ever more complex and diverse imidazole libraries for drug discovery and materials science.

The choice of synthetic route will ultimately depend on the specific target molecule, the availability of starting materials, and the desired scale of the reaction. By understanding the mechanistic nuances and practical considerations of each method, researchers can make informed decisions to efficiently and effectively access the vast and valuable chemical space of substituted imidazoles.

References

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• Van Leusen reaction. Grokipedia. [Link]

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• Rhodium catalyzed enantioselective cyclization of substituted imidazoles via C–H bond activation. The Royal Society of Chemistry. [Link]

• Synthesis and biological evaluation of 2,4,5- triphenyl-1H-imidazole-1-yl Derivatives. Journal of Applied Pharmaceutical Science. [Link]

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• A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction. International Journal of Pharmaceutical Sciences and Research. [Link]

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• One-Pot, Three-Component Cascade Synthesis of New Imidazoles by Van Leusen Reaction from 2-Functionally Substituted 2-Alkenals, Amines, and p -Tosylmethylisocyanide. ResearchGate. [Link]

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• Efficient Synthesis of Imidazoles from Aldehydes and 1,2-Diketones Using Microwave Irradiation. ACS Publications. [Link]

• A SHORT REVIEW ON SYNTHESIS OF IMIDAZOLE DERIVATIVES. JETIR. [Link]

• Studies on Wallach's imidazole synthesis. The Royal Society of Chemistry. [Link]

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validation of the structure of synthesized Methyl 5-amino-1H-imidazole-2-carboxylate

Executive Summary: The Structural Ambiguity Challenge

In the high-stakes arena of purine nucleoside synthesis and antiviral drug development, Methyl 5-amino-1H-imidazole-2-carboxylate (CAS: 1517999-26-6) represents a critical yet deceptive scaffold. Unlike its ubiquitous isomer, the 4-carboxylate (AICA methyl ester), the 2-carboxylate variant possesses a unique "push-pull" electronic structure—an electron-donating amine at C5 opposing an electron-withdrawing ester at C2.

The Problem: Standard QC workflows often fail to distinguish this molecule from its regioisomers (e.g., 4-amino-2-carboxylate) or hydrolysis byproducts. A simple 1H NMR spectrum showing "correct integration" is insufficient due to rapid prototropic tautomerism of the imidazole ring (

), which averages signals in solution.

The Solution: This guide moves beyond basic characterization, establishing a Self-Validating Protocol that triangulates structure using High-Field NMR (HMBC/NOESY), Single Crystal X-Ray Diffraction (SC-XRD), and High-Resolution Mass Spectrometry (HRMS).

Comparative Analysis of Validation Methods

We evaluated three validation methodologies based on resolution power , turnaround time , and structural certainty .

Table 1: Methodological Performance Matrix

Feature	Method A: High-Field NMR (1D + 2D)	Method B: Single Crystal XRD	Method C: LC-MS/MS (HRMS)
Role	Primary Structural Proof	Gold Standard (Absolute)	High-Throughput QC
Differentiation	Excellent (via HMBC connectivity)	Absolute (3D spatial arrangement)	Moderate (Fragmentation patterns)
Tautomer ID	Averaged (Dynamic equilibrium)	Fixed (Solid state specific)	N/A
Sample Req.	~10 mg (Recoverable)	Single Crystal (Diffraction quality)	<1 mg (Destructive)
Turnaround	2–4 Hours	3–7 Days	30 Minutes
Cost Efficiency	High	Low	Very High
Certainty Score	95%	100%	60%

Method A: The NMR "Connectivity" Protocol (Recommended)

Scientific Rationale: The absence of a proton at the C2 position is the primary diagnostic filter. However, proving the relative positions of the amine and ester requires observing long-range heteronuclear coupling.

Step-by-Step Validation Workflow

• Solvent Selection: Use DMSO-d6 rather than CDCl3.

  • Why? DMSO slows proton exchange, allowing observation of the distinct

    and imidazole signals, which are often invisible in chloroform.

• 1H NMR Triage (The "C2-H Check"):

  • Pass Criteria: Absence of a sharp singlet in the 7.5–8.0 ppm region. (A signal here indicates the AICA isomer or unsubstituted C2).

  • Signal Check: Look for broad

    singlets (approx. 5.0–6.5 ppm) and the ester methyl singlet (3.7–3.9 ppm).

• 2D HMBC (Heteronuclear Multiple Bond Correlation):

  • This is the "smoking gun." You must observe a correlation between the Ester Carbonyl Carbon and the Imidazole Ring Carbons .

  • Critical Path: If the ester is at C2, the carbonyl carbon should couple to the quaternary carbons at C4/C5, but not to a C-H proton (since C2 has no proton).

Visualization: The NMR Logic Gate

Figure 1: Decision tree for NMR-based structural validation, prioritizing the exclusion of C2-unsubstituted isomers.

Method B: Single Crystal X-Ray Diffraction (The "Truth" Data)

While NMR provides connectivity, SC-XRD provides the static 3D structure. This is essential for resolving tautomeric preference in the solid state.

Experimental Insight: Amino-imidazoles are prone to hydrogen-bonding networks. In the crystal lattice, the molecule will freeze into either the 1H-tautomer or the 3H-tautomer to maximize intermolecular H-bonds between the amine donor and the ester acceptor.

Protocol for Crystal Growth

• Solvent System: Slow evaporation of Methanol/Water (9:1).

• Conditions: Ambient temperature, protected from light (amino-imidazoles can be photosensitive).

• Target Metric: R-factor < 5%.

Data Interpretation:

• Bond Length Analysis: The

  bond lengths within the ring will differ based on the tautomer.
  • (double bond character): ~1.30 Å
  • (single bond character): ~1.38 Å

• Validation: The X-ray structure must confirm the ester group is coplanar with the imidazole ring, indicating conjugation (the "push-pull" effect).

Method C: Mass Spectrometry (Fragmentation Logic)

HRMS is faster but less specific. However, specific fragmentation pathways can support the structural assignment.

Protocol:

• Mode: ESI+ (Electrospray Ionization, Positive mode).

• Expected [M+H]+: m/z ~142.06 (Calculated for

  ).

Diagnostic Fragmentation (MS/MS):

• Loss of Methoxy Group: [M+H - 31] (Loss of

  ).

• Loss of Carboxylate: [M+H - 59] (Loss of

  ).

• Ring Cleavage: Imidazoles often undergo Retro-Diels-Alder (RDA) type fragmentation. A specific loss of

  (27 Da) is characteristic of the imidazole ring integrity.

Synthesis & Tautomerism: The "Hidden" Variable

Researchers must understand that in solution, the "1H" and "3H" designators are nominal. The proton hops rapidly between nitrogens.

Visualization: Tautomeric Equilibrium

Figure 2: Rapid prototropic tautomerism complicates 1H NMR integration of NH signals. This equilibrium is why C-N bond lengths are averaged in solution but distinct in X-ray.

Conclusion & Recommendation

For routine batch release in drug discovery:

• Mandatory: Run 1H NMR in DMSO-d6 to confirm the absence of the C2 proton.

• Mandatory: Run HMBC to link the ester carbonyl to the ring.

• Optional (Gold Standard): If the batch is a reference standard, generate a SC-XRD structure to define the solid-state tautomer and packing.

Final Verdict: The structure of Methyl 5-amino-1H-imidazole-2-carboxylate is valid ONLY if the C2-H signal is absent and HMBC correlates the ester to the quaternary ring carbons .

References

• PubChem Compound Summary. (2025). Methyl 1H-imidazole-2-carboxylate (CID 549395).[1] National Center for Biotechnology Information. [Link]

• Alkorta, I., & Elguero, J. (2022). Identifying the tautomer state of a substituted imidazole by 13C NMR spectroscopy. ResearchGate.[2] [Link]

• Yahyazadeh, A., & Haghi, M. (2007). Synthesis and Characterization of Some New Aminoimidazoles. Asian Journal of Chemistry, 19(7), 4963-4968.[3] [Link]

• Sygnature Discovery. (2024). Structural Biology Techniques Compared: X-ray, NMR & Cryo-EM.[4][Link]

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A Comparative Guide to the Reactivity of the Imidazole Ring: The Influence of the 5-Amino Substituent

For researchers, medicinal chemists, and drug development professionals, the imidazole ring is a cornerstone of heterocyclic chemistry, appearing in essential biomolecules like histidine and a vast array of pharmaceuticals. Its reactivity is nuanced, governed by the interplay of its two distinct nitrogen atoms and aromaticity. The introduction of a substituent, particularly a potent activating group like an amino function at the C5 position, dramatically alters this reactivity landscape.

This guide provides an in-depth comparison of the reactivity of the 5-aminoimidazole scaffold versus the unsubstituted imidazole ring. We will dissect the electronic effects of the 5-amino group and provide both theoretical rationale and practical, data-driven experimental frameworks to illustrate the resulting changes in chemical behavior at each key position: C2, C4, and the ring nitrogens.

The Electronic Landscape of Imidazole: A Baseline

The imidazole ring is a π-excessive aromatic heterocycle. Its reactivity is not uniform, a direct consequence of its electronic structure:

• N1 (Pyrrole-like Nitrogen): This nitrogen's lone pair is integral to the 6π aromatic system, rendering it non-basic and generally non-nucleophilic in the neutral state.

• N3 (Pyridine-like Nitrogen): This nitrogen's lone pair resides in an sp² orbital, outside the aromatic sextet. It is the primary site of basicity and protonation and acts as a nucleophile.[1]

• C2 Position: Situated between two electron-withdrawing nitrogen atoms, C2 is the most electron-deficient carbon, making it the primary target for nucleophilic attack, especially when a good leaving group is present.[1]

• C4 and C5 Positions: These positions are electronically equivalent in unsubstituted imidazole due to tautomerization. They are the most electron-rich carbons, making them the preferred sites for electrophilic aromatic substitution.[2]

Computational analyses of the electrostatic potential map of imidazole confirm this distribution, showing higher electron density at C4/C5 and lower density at C2.[2]

Activating Influence of the 5-Amino Group

The introduction of an amino (-NH₂) group at the C5 position fundamentally changes the ring's electronic character. As a powerful electron-donating group (EDG), the amino function exerts its influence through two mechanisms:

• Resonance (+R Effect): The lone pair of the amino nitrogen can be delocalized into the imidazole ring. This effect significantly increases the electron density at the positions ortho (C4) and para (C2) to the amino group.

• Inductive Effect (-I Effect): Nitrogen is more electronegative than carbon, leading to a minor electron-withdrawing inductive effect. However, the resonance effect is overwhelmingly dominant.

This strong electron donation has profound consequences:

• Ring Activation: The overall electron density of the ring is increased, making it significantly more nucleophilic and thus more reactive towards electrophiles compared to unsubstituted imidazole.

• Directing Effects: The increased electron density is not uniform; it is localized, directing incoming electrophiles preferentially to the C4 and C2 positions.

Caption: Resonance delocalization of the 5-amino lone pair.

Comparative Reactivity Analysis

Electrophilic Aromatic Substitution (EAS)

The strong activating nature of the 5-amino group makes the ring highly susceptible to EAS reactions like halogenation, nitration, and acylation, which often require harsh conditions for unsubstituted imidazole.

• Reactivity at C4 (ortho): This position experiences the most significant increase in electron density due to the powerful +R effect of the adjacent amino group. It becomes the primary and most reactive site for electrophilic attack. Reactions often proceed under mild conditions that leave unsubstituted imidazole untouched.

• Reactivity at C2 (para): The C2 position is also activated by resonance. However, in unsubstituted imidazole, this position is inherently electron-poor. The activating effect of the amino group must first overcome this innate deactivation. Therefore, while C2 is activated, it remains a less favorable site for electrophilic attack than C4.

• Reactivity at N3 (Pyridine-like): The overall increase in ring electron density enhances the basicity of the N3 nitrogen, making it more nucleophilic. In acidic conditions, this nitrogen will be protonated, which deactivates the entire ring to subsequent electrophilic attack.

• Reactivity at N1 (Pyrrole-like): This nitrogen remains non-nucleophilic due to the involvement of its lone pair in aromaticity.

Nucleophilic Aromatic Substitution (NAS)

Unsubstituted imidazoles are generally resistant to NAS unless activated by strong electron-withdrawing groups. The electron-donating 5-amino group further deactivates the ring towards nucleophilic attack by increasing the electron density at all carbon positions.

• Reactivity at C2: While this is the most likely site for NAS in a suitably activated (e.g., 2-halo) imidazole, the presence of the 5-amino group makes the displacement of a leaving group from this position significantly more difficult compared to an imidazole ring bearing an electron-withdrawing group.

• Reactivity at C4/C5: These positions are already electron-rich and are further enriched by the amino group, making them extremely resistant to attack by nucleophiles.

Experimental Validation & Protocols

To provide a tangible comparison, we outline two key experiments. The data presented are predictive, based on established principles of physical organic chemistry, and serve as a guide for laboratory validation.

Experiment 1: Comparative Electrophilic Bromination

This experiment demonstrates the enhanced reactivity and regioselectivity of 5-aminoimidazole in an EAS reaction compared to unsubstituted imidazole.

Methodology:

• Setup: Prepare two separate reaction vessels. In Vessel A, dissolve 1.0 mmol of imidazole in 10 mL of glacial acetic acid. In Vessel B, dissolve 1.0 mmol of 5-aminoimidazole in 10 mL of glacial acetic acid.

• Reagent Addition: To each vessel, add a solution of 1.0 mmol of Bromine (Br₂) in 5 mL of acetic acid dropwise over 15 minutes at room temperature.

• Monitoring: Monitor the reaction progress every 15 minutes using Thin Layer Chromatography (TLC) with a suitable eluent system (e.g., 10% Methanol in Dichloromethane).

• Quenching & Isolation: Once the starting material is consumed (or after 4 hours), quench the reaction by pouring the mixture into a solution of sodium thiosulfate. Neutralize with sodium bicarbonate, extract the product with ethyl acetate, dry over sodium sulfate, and concentrate under reduced pressure.

• Analysis: Characterize the product via ¹H NMR and LC-MS to confirm its structure and purity.

Caption: Workflow for comparative bromination experiment.

Predicted Comparative Data:

Parameter	Imidazole (Unsubstituted)	5-Aminoimidazole	Rationale
Reaction Time	> 4 hours (likely incomplete)	< 30 minutes	The -NH₂ group strongly activates the ring, accelerating the rate of electrophilic attack.
Major Product	Mixture / No reaction	4-Bromo-5-aminoimidazole	The -NH₂ group is a powerful ortho, para-director, with the ortho (C4) position being most activated.
Predicted Yield	< 10%	> 90%	The high activation leads to a faster, more efficient, and more selective reaction.

Experiment 2: Comparative Basicity (pKa) Determination

This experiment quantifies the electronic effect of the 5-amino group on the basicity of the most basic nitrogen, N3.

Methodology:

• Sample Preparation: Prepare 0.01 M aqueous solutions of both imidazole and 5-aminoimidazole hydrochloride salts.

• Titration: Titrate each solution with a standardized 0.1 M NaOH solution using a calibrated pH meter to record the pH after each addition of titrant.

• Data Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point.

Predicted Comparative Data:

Compound	Literature pKa (Conjugate Acid)	Predicted pKa (Conjugate Acid)	Rationale
Imidazole	~7.1[2]	-	Baseline basicity of the N3 nitrogen.
5-Aminoimidazole	-	~8.0 - 8.5	The electron-donating amino group increases the electron density on the N3 nitrogen, making it a stronger base and thus increasing the pKa of its conjugate acid.

Summary and Field Implications

This guide demonstrates that the 5-amino group is not merely a substituent but a powerful modulator of the imidazole ring's fundamental reactivity.

Caption: Logical summary of the 5-amino group's influence.

For professionals in drug development, understanding these principles is critical for:

• Lead Optimization: The 5-amino group can be strategically introduced to block metabolism at certain positions or to facilitate specific coupling reactions for library synthesis.

• Synthesis Design: Knowledge of the enhanced reactivity at C4 allows for the efficient and regioselective synthesis of complex 4,5-disubstituted imidazoles, avoiding protecting group strategies that might be necessary for less activated rings.

• Target Interaction: The increased basicity of the ring can influence a molecule's pharmacokinetic properties and its ability to form hydrogen bonds with biological targets.

By appreciating the profound electronic impact of the 5-amino substituent, researchers can better predict and control the chemical behavior of this privileged scaffold, accelerating the discovery and development of novel chemical entities.

References

• da Silva, J. F. M., et al. (2023). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Molecules, 28(2), 748. Available at: [Link]

• Driowya, M., et al. (2019). Development of Novel and Efficient Processes for the Synthesis of 5-Amino and 5-Iminoimidazo[1,2-a]imidazoles via Three-Component Reaction Catalyzed by Zirconium(IV) Chloride. Frontiers in Chemistry, 7, 457. Available at: [Link]

• Zenodo. (n.d.). SYNTHESIS AND REACTIONS OF IMIDAZOLE. Available at: [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Available at: [Link]

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• 2. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

analytical methods for the quantification of Methyl 5-amino-1H-imidazole-2-carboxylate

Executive Summary: The Polarity Challenge

Methyl 5-amino-1H-imidazole-2-carboxylate (CAS: 1517999-26-6) presents a distinct analytical challenge due to its high polarity, basicity, and low molecular weight (141.13 g/mol ). Often encountered as a key intermediate in the synthesis of purine analogs or benzimidazole anthelmintics (e.g., Mebendazole), its quantification is critical for calculating yield and controlling genotoxic impurities.

Standard C18 Reversed-Phase HPLC often fails for this analyte, resulting in elution at the void volume (

) and poor peak shape. This guide evaluates three distinct methodologies to overcome these retention issues, prioritizing HILIC-MS/MS for trace analysis and Aqueous-Stable RP-HPLC for routine quality control.

Analyte Profile & Physicochemical Context[1][2][3][4][5][6][7][8][9]

Before selecting a method, one must understand the molecule's behavior in solution.

Property	Value / Characteristic	Analytical Implication
Molecular Weight	141.13 g/mol	Requires low mass cut-off settings in MS.
Polarity (LogP)	~0.2 (Estimated)	Highly polar; poor retention on standard C18.
pKa	Basic (Imidazole N) & Acidic (NH)	pH control is vital to suppress ionization for RP or promote it for HILIC/MS.
Chromophore	Imidazole conjugated with Ester	UV Absorbance likely at 230–260 nm .
Stability	Susceptible to hydrolysis	Avoid highly acidic/basic mobile phases for long runs.

Method Comparison: Selecting the Right Tool

Method A: HILIC-MS/MS (The Gold Standard for Trace Analysis)

Best For: Genotoxic impurity screening, biological matrices (plasma/urine), and trace quantification (< 0.1%).

• Mechanism: Hydrophilic Interaction Liquid Chromatography (HILIC) retains polar analytes using a water layer adsorbed onto a polar stationary phase.

• Why it works: The amino-imidazole core interacts strongly with the HILIC phase, moving it away from the solvent front. MS/MS provides the necessary sensitivity (nM range) which UV lacks for this small chromophore.

Method B: Aqueous-Stable RP-HPLC-UV (The QC Workhorse)

Best For: Purity assay (> 95%), reaction monitoring, and labs without MS capabilities.

• Mechanism: Uses specialized "High Aqueous" C18 phases (e.g., C18-Aq, T3) capable of operating in 100% water without phase collapse.

• Why it works: These columns are designed to retain polar molecules using proprietary bonding technologies, allowing sufficient interaction time without ion-pairing reagents.

Method C: Ion-Pair HPLC (The Legacy Alternative)

Best For: Difficult separations where Method B fails to resolve isomers.

• Mechanism: Adds a surfactant (e.g., Sodium Hexanesulfonate) to the mobile phase to form a neutral ion-pair with the analyte, allowing retention on a standard C18 column.

• Drawback: Long equilibration times and incompatibility with MS detection (non-volatile salts).

Comparative Data Summary

Feature	Method A: HILIC-MS/MS	Method B: Aqueous RP-HPLC	Method C: Ion-Pair HPLC
Sensitivity (LOD)	High (0.5 ng/mL)	Moderate (1 µg/mL)	Moderate (1 µg/mL)
Linearity ( )	> 0.995	> 0.999	> 0.998
Retention Stability	Moderate (Sensitive to pH/Salt)	High	Low (Temp/Conc dependent)
Throughput	High (5-8 min run)	Medium (10-15 min)	Low (20+ min equilibration)
Cost per Sample	$	$

Detailed Experimental Protocol: HILIC-MS/MS

This protocol is designed for the quantification of Methyl 5-amino-1H-imidazole-2-carboxylate as a trace impurity.

Reagents & Materials

• Standard: Methyl 5-amino-1H-imidazole-2-carboxylate (>98% purity).

• Column: ZIC-HILIC or Amide-HILIC (2.1 x 100 mm, 1.7 µm or 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 5.8.

• Mobile Phase B: Acetonitrile (LC-MS Grade).

LC Conditions

• Flow Rate: 0.3 mL/min

• Column Temp: 35°C

• Injection Vol: 2–5 µL

• Gradient:

  • 0.0 min: 95% B (Equilibration)

  • 1.0 min: 95% B

  • 5.0 min: 60% B

  • 6.0 min: 60% B

  • 6.1 min: 95% B[1]

  • 10.0 min: 95% B (Re-equilibration is crucial in HILIC)

MS/MS Parameters (ESI Positive)

• Source: Electrospray Ionization (ESI+)[2]

• Capillary Voltage: 3.5 kV

• Precursor Ion: m/z 142.1 [M+H]⁺

• Product Ions (MRM):

  • Quantifier: 142.1 → 110.1 (Loss of Methanol, -32 Da)

  • Qualifier: 142.1 → 82.1 (Ring fragmentation)

• Note: Optimize collision energy (CE) for your specific instrument, typically 15–25 eV.

Sample Preparation (Self-Validating Step)

To ensure the method is working correctly, use a Dilute-and-Shoot approach with an internal standard (IS).

• Stock: Dissolve 1 mg analyte in 1 mL Acetonitrile:Water (50:50).

• Working Std: Dilute to 100 ng/mL in Acetonitrile (HILIC requires organic diluent to prevent peak distortion).

• QC Check: Inject a blank (Acetonitrile) after the highest standard to check for carryover, a common issue with polar amines.

Visualizing the Workflow

The following diagram illustrates the decision logic and workflow for analyzing this specific imidazole derivative.

Caption: Decision tree for selecting the optimal analytical method based on sample concentration.

References

• Cheng, X., et al. (2013). "A HPLC method for simultaneous determination of 5-aminoimidazole-4-carboxamide riboside and its active metabolite... in tumor-bearing nude mice plasma."[3] Journal of Chromatography B.

  • Relevance: Establishes foundational HILIC/Ion-Pair protocols for amino-imidazole-carboxamides.

• Revelou, P. K., et al. (2021).[4] "A Review of the Analytical Methods for the Determination of 4(5)-Methylimidazole in Food Matrices." Chemosensors.

  • Relevance: Provides critical insights into MS fragmentation and retention of small, polar imidazoles.

• BenchChem Application Notes. (2025). "HPLC Analysis and Purification of 2-Aminoimidazole."

  • Relevance: Confirms the utility of specialized polar columns for amino-imidazole deriv

• PubChem Compound Summary. (2025). "Methyl 1H-imidazole-5-carboxylate."[5] National Library of Medicine.

  • Relevance: Provides physicochemical property data (LogP, H-bond donors)

Sources

• 1. 5-氨基-1H-咪唑-2-羧酸甲酯_Aiyan-爱研试剂 [aiyansci.com]
• 2. Determination of 5-aminoimidazole-4-carboxamide in human plasma by ion-pair extraction and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A HPLC method for simultaneous determination of 5-aminoimidazole-4-carboxamide riboside and its active metabolite 5-aminoimidazole-4-carboxamide ribotide in tumor-bearing nude mice plasma and its application to pharmacokinetics study - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Methyl 1H-imidazole-5-carboxylate | C5H6N2O2 | CID 565661 - PubChem [pubchem.ncbi.nlm.nih.gov]

literature review of the applications of aminoimidazole carboxylates

An In-Depth Guide to the Applications of Aminoimidazole Carboxylates: From Biosynthetic Intermediates to Therapeutic Agents

Introduction: The Versatile Scaffold of Aminoimidazole Carboxylates

The imidazole ring is a cornerstone of medicinal chemistry, found in a vast array of biologically active molecules and approved drugs.[1] Its unique electronic properties and ability to engage in hydrogen bonding make it an exceptional scaffold for interacting with biological targets like enzymes and receptors.[1] Within this broad class, aminoimidazole carboxylates and their derivatives represent a particularly significant group. These compounds are not only pivotal intermediates in fundamental metabolic pathways essential to life but also serve as versatile building blocks for the synthesis of novel therapeutic agents and catalysts.[2][3]

At the heart of their biological importance lies their role in de novo purine biosynthesis, the metabolic pathway that creates the building blocks of DNA and RNA.[4] Molecules like 5-amino-1-β-D-ribofuranosylimidazole 4-carboxylic acid 5′-phosphate (CAIR) and its precursor, 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR), are central players in this process.[4][5][6] This fundamental role makes the enzymes that produce and consume them prime targets for therapeutic intervention, particularly in oncology and microbiology.

This guide provides a comprehensive overview of the diverse applications of aminoimidazole carboxylates. We will explore their central role as enzyme inhibitors, their development as direct anticancer and antimicrobial agents, and their utility as synthetic precursors for organocatalysis and materials science. Through comparative data, detailed experimental protocols, and mechanistic diagrams, this guide aims to equip researchers, scientists, and drug development professionals with a thorough understanding of this critical class of molecules.

Part 1: Targeting the Heart of Metabolism: Aminoimidazole Carboxylates in Purine Biosynthesis

The de novo purine biosynthesis pathway is a highly conserved and essential process for cellular proliferation. Its dependence on specific enzymes makes it an attractive target for drugs designed to halt the growth of rapidly dividing cells, such as cancer cells or pathogens.[7]

The Central Role of Aminoimidazole Ribonucleotides

Two key intermediates in this pathway are 5-aminoimidazole ribonucleotide (AIR) derivatives. The enzyme AIR carboxylase catalyzes the conversion of AIR into 4-carboxy-5-aminoimidazole ribonucleotide (CAIR).[8] Subsequently, after several steps, 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR) is formed. AICAR is then converted by the bifunctional enzyme ATIC (5-aminoimidazole-4-carboxamide ribonucleotide formyltransferase/IMP cyclohydrolase) into inosine monophosphate (IMP), the precursor to all purine nucleotides.[4][9][10]

Caption: Key steps in the de novo purine biosynthesis pathway involving aminoimidazole ribonucleotides.

Notably, the pathway differs between humans and many microorganisms. In bacteria and fungi, AIR is first converted to N5-CAIR by N5-CAIR synthetase, which is then isomerized to CAIR by N5-CAIR mutase.[11] This divergence provides a therapeutic window for developing selective antimicrobial agents that do not affect the human host.[11]

Comparative Analysis of Enzyme Inhibitors

The enzymes in this pathway are significant targets for drug development. Aminoimidazole carboxylate analogs have been designed as inhibitors that mimic substrates, transition states, or reaction intermediates.

• AIR Carboxylase: This enzyme is potently inhibited by 4-nitro-5-aminoimidazole ribonucleotide (NAIR). NAIR is a slow, tight-binding inhibitor with a Ki of 0.34 nM, and it is believed to act as a reactive intermediate analog.[8] Computational studies suggest that its electrostatic potential surface closely resembles a proposed reaction intermediate, explaining its high affinity.[8]

• ATIC (AICAR Formyltransferase/IMP Cyclohydrolase): As ATIC catalyzes the final two steps, its inhibition leads to the accumulation of AICAR and the depletion of purines.[12][13] This bifunctional enzyme is a well-established target for antifolate drugs.

  • Methotrexate (MTX): A classic anticancer drug, MTX is a non-competitive inhibitor of AICAR formyltransferase. Its polyglutamated forms, which are trapped inside cells, become much more potent competitive inhibitors.[13][14]

  • Sulfonyl-containing Antifolates: Compounds like BW1540 and BW2315 are exceptionally potent inhibitors, with Ki values of 8 nM and 6 nM, respectively.[15] Crystal structures reveal that their sulfonyl groups interact with the enzyme's proposed oxyanion hole, mimicking the anionic transition state of the reaction.[15]

The following table compares various inhibitors targeting enzymes of the purine biosynthesis pathway.

Inhibitor	Target Enzyme	Mechanism of Action	Potency (Ki / IC50)	Therapeutic Area
4-Nitro-AIR (NAIR)	AIR Carboxylase	Slow, tight-binding; intermediate analog[8]	0.34 nM (Ki)[8]	Experimental
Methotrexate (MTX)	ATIC (AICARFT)	Non-competitive inhibitor[14]	41-72 µM (Ki)[14]	Anticancer
MTX-Glu3	ATIC (AICARFT)	Competitive inhibitor[14]	3.15 µM (Ki)[14]	Anticancer
BW2315	ATIC (AICARFT)	Transition-state mimic[15]	6 nM (Ki)[15]	Experimental (Anticancer)
Lometrexol	ATIC (AICARFT)	Competitive inhibitor; folate analog[7]	Not specified	Anticancer
Isatin-based compounds	N5-CAIR Synthetase	Competitive inhibitor[11]	Low micromolar[11]	Experimental (Antibacterial)

Experimental Protocol: In Vitro AICAR Formyltransferase (ATIC) Inhibition Assay

This protocol describes a continuous spectrophotometric assay to measure the activity of the formyltransferase domain of ATIC and to evaluate potential inhibitors. The assay is based on the conversion of the cofactor 10-formyl-tetrahydrofolate (10-fTHF) to tetrahydrofolate (THF), which is coupled to the formation of a colored product.

Rationale: This method provides real-time kinetic data, allowing for the determination of initial reaction velocities, which are crucial for accurate inhibitor characterization (e.g., calculating Ki values). The coupling reaction ensures a robust and easily measurable signal.

Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM Potassium Phosphate buffer, pH 7.4.

  • Enzyme: Purified recombinant human ATIC, diluted to a working concentration (e.g., 50 nM) in assay buffer.

  • Substrate 1: 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR), prepared as a 10 mM stock solution in water.

  • Substrate 2 (Cofactor): 10-formyl-5,8,10-trideazafolic acid (10-fTHF analog), prepared as a 1 mM stock solution. Note: This analog is often used for stability and to avoid non-enzymatic oxidation.

  • Test Inhibitor: Dissolved in DMSO to create a stock solution (e.g., 10 mM) and serially diluted to desired concentrations.

• Assay Procedure:

  • Set up a 96-well UV-transparent microplate.

  • To each well, add:

    • 80 µL of Assay Buffer.

    • 10 µL of AICAR solution (final concentration will vary based on Km).

    • 5 µL of the test inhibitor dilution (or DMSO for control wells).

  • Pre-incubate the plate at 25°C for 5 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 5 µL of the 10-fTHF analog solution.

  • Immediately place the plate in a spectrophotometer capable of kinetic readings.

• Data Acquisition and Analysis:

  • Monitor the increase in absorbance at a specific wavelength (e.g., 295 nm, corresponding to THF formation) every 30 seconds for 15-20 minutes.

  • Calculate the initial reaction rate (V₀) from the linear portion of the absorbance vs. time curve.

  • Plot the reaction rate against the inhibitor concentration.

  • Fit the data to an appropriate inhibition model (e.g., competitive, non-competitive) using software like GraphPad Prism to determine the IC50 or Ki value.

Part 2: Direct Applications in Drug Discovery

Beyond their role as mechanistic probes for enzyme inhibition, aminoimidazole carboxylate derivatives have been synthesized and evaluated as direct therapeutic agents, demonstrating a broad spectrum of pharmacological activity.[16][17]

Anticancer Agents

The imidazole scaffold is a privileged structure in the design of anticancer drugs.[18][19] Derivatives of aminoimidazole carboxylates have shown potent activity through various mechanisms, including apoptosis induction, antitubulin effects, and kinase inhibition.

A notable example is ethyl 5-amino-1-dodecyl-1H-imidazole-4-carboxylate (5e) . This compound demonstrated significant antiproliferative effects against multiple human cancer cell lines.[20] Further studies revealed that it inhibits tumor cell colony formation and migration, exhibits antitubulin activity, and induces apoptosis by reducing the mitochondrial membrane potential in HeLa and HT-29 cells.[20] Other derivatives, such as novel 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][5][11][20][21]tetrazine-8-carboxylates, have also shown potent growth inhibition against a panel of human tumor cell lines, in some cases exceeding the efficacy of the control drug temozolomide.[22]

Caption: A typical workflow for the discovery and characterization of novel anticancer agents.

Compound	Cancer Cell Line	Activity	IC50 Value
Ethyl 5-amino-1-dodecyl-1H-imidazole-4-carboxylate (5e)	HeLa (Cervical)	Antiproliferative, Apoptosis Induction[20]	0.737 ± 0.05 µM[20]
Ethyl 5-amino-1-dodecyl-1H-imidazole-4-carboxylate (5e)	HT-29 (Colon)	Antiproliferative, Apoptosis Induction[20]	1.194 ± 0.02 µM[20]
Compound IVa (tetrazine-8-carboxylate derivative)	Multiple Lines	Antiproliferative	<10% survival at 40 µg/mL[22]
Compound IVh (tetrazine-8-carboxamide derivative)	T47D (Breast)	Antiproliferative	32.65% survival at 40 µg/mL[22]
Compound 26 (1-amino-1H-imidazole-5-carboxamide derivative)	B-cell Lymphoma	BTK Inhibition[23]	Potent in vivo efficacy[23]

Antimicrobial and Antifungal Agents

The structural diversity of aminoimidazole carboxylates extends to antimicrobial applications. A series of novel 5-aminoimidazole-4-carboxamidrazones were synthesized and screened for activity against Gram-positive and Gram-negative bacteria, as well as several Candida species.[24] While antibacterial activity was moderate, several compounds exhibited potent antifungal activity, particularly against Candida krusei and Cryptococcus neoformans.[24] This highlights the potential of the aminoimidazole scaffold in developing new treatments for fungal infections.

Other Therapeutic Targets

The versatility of the aminoimidazole carboxylate scaffold allows it to be adapted for a wide range of biological targets:

• Bruton's Tyrosine Kinase (BTK) Inhibitors: Novel inhibitors carrying a 1-amino-1H-imidazole-5-carboxamide scaffold have been developed as highly selective, covalent BTK inhibitors for B-cell malignancies.[23]

• Insulin-Degrading Enzyme (IDE) Inhibitors: Imidazole-derived acetic acids have been identified as dual-binding inhibitors of IDE, a key enzyme in the clearance of amyloid-β, making them valuable chemical probes for Alzheimer's disease research.[25][26]

• Angiotensin II Receptor Antagonists: Quantitative structure-activity relationship (QSAR) studies have been performed on imidazole-5-carboxylic acid derivatives to optimize their activity as antagonists for the Angiotensin II AT1 receptor, a key target for antihypertensive drugs.[27]

Part 3: Applications in Synthesis and Catalysis

Beyond direct biological applications, aminoimidazole carboxylates are valuable tools in synthetic and process chemistry.

Versatile Synthetic Intermediates

5-Aminoimidazole-4-carboxylic acid derivatives are highly functionalized molecules that serve as convenient precursors for a vast array of other heterocyclic compounds.[21][28] Their multiple reaction sites allow for the selective synthesis of carboxamidines, carboximidates, and acyl cyanides under mild conditions, opening pathways to new chemical libraries with potential pharmaceutical applications.[21]

Caption: Synthetic versatility of 5-aminoimidazole derivatives.

Precursors for N-Heterocyclic Carbene (NHC) Catalysis

A distinct application lies in the field of organocatalysis. 1,3-Disubstituted imidazolium-2-carboxylates function as stable, latent precatalysts. Upon thermal decarboxylation, they generate highly active N-heterocyclic carbenes (NHCs) in situ. These NHCs are powerful organocatalysts capable of mediating reactions like the transesterification of unactivated esters with high efficiency, avoiding the need for sensitive, air-unstable carbenes.

Experimental Protocol: NHC-Catalyzed Transesterification

This protocol outlines the use of an imidazolium-2-carboxylate as a precatalyst for the transesterification of an ester with an alcohol.

Rationale: This method leverages a stable, solid precatalyst that only becomes active under thermal conditions, offering excellent control over the reaction initiation. It avoids the handling of air- and moisture-sensitive NHCs directly.

Methodology:

• Reaction Setup:

  • To a dry Schlenk flask under an inert atmosphere (e.g., Argon), add the ester substrate (e.g., ethyl benzoate, 1.0 mmol).

  • Add the alcohol (e.g., benzyl alcohol, 1.2 mmol, 1.2 equivalents).

  • Add the imidazolium-2-carboxylate precatalyst (e.g., 1,3-dimesitylimidazolium-2-carboxylate, 0.005 mmol, 0.5 mol%).

  • Add a solvent (e.g., dry toluene, 2 mL).

• Reaction Execution:

  • Seal the flask and place it in a preheated oil bath at the required decarboxylation temperature (e.g., 110-140°C, depending on the precatalyst structure).

  • Stir the reaction mixture vigorously.

  • Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Workup and Purification:

  • Once the reaction is complete (typically 2-4 hours), cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product using column chromatography on silica gel with an appropriate eluent system (e.g., hexane/ethyl acetate) to isolate the desired transesterified product.

Conclusion and Future Outlook

Aminoimidazole carboxylates are a class of compounds with profound and diverse utility. Their foundational role as intermediates in purine biosynthesis has made them indispensable targets and scaffolds for the development of anticancer and antimicrobial agents. The clinical success of drugs that interfere with this pathway, such as methotrexate, underscores the validity of this approach. Furthermore, the structural differences in this pathway between humans and microbes continue to offer promising avenues for the discovery of selective antibiotics.

The demonstrated efficacy of novel derivatives against a range of other targets—from protein kinases like BTK to metabolic enzymes like IDE—showcases the remarkable versatility of the aminoimidazole carboxylate core. This scaffold is not merely a biological intermediate but a privileged platform for medicinal chemists. As synthetic methodologies become more advanced, we can expect the creation of even more complex and finely tuned molecules for a wider array of diseases.

Finally, their application as stable precursors for potent organocatalysts highlights their importance beyond the biomedical sphere. The ability to generate reactive species in situ from stable solids is a significant advantage in process chemistry and green synthesis. The continued exploration of aminoimidazole carboxylates will undoubtedly lead to new discoveries in medicine, chemistry, and materials science, solidifying their status as a truly exceptional class of molecules.

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